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Core Science & Biosynthesis

Foundational

Technical Monograph: 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

The following technical guide is a comprehensive monograph on 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (CAS 790181-09-8) . This document is structured for researchers and medicinal chemists, focusing on the comp...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is a comprehensive monograph on 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (CAS 790181-09-8) . This document is structured for researchers and medicinal chemists, focusing on the compound's utility as a privileged scaffold in drug discovery, specifically for kinase inhibition and the synthesis of fused heterocyclic systems.

CAS Registry Number: 790181-09-8 Chemical Formula: C₁₄H₁₉N₃ Molecular Weight: 229.32 g/mol [1][2]

Executive Summary

1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a highly functionalized 5-aminopyrazole derivative.[1] In medicinal chemistry, this chemotype serves as a critical "privileged structure"—a molecular framework capable of providing ligands for diverse biological targets. It is primarily utilized as:

  • A Core Scaffold for Kinase Inhibitors: The 5-amino-pyrazole motif mimics the adenine ring of ATP, allowing it to bind to the hinge region of kinases such as p38 MAPK , Src , and CDK2 .

  • A Precursor for Fused Heterocycles: It acts as a dinucleophile in the synthesis of pyrazolo[3,4-d]pyrimidines (bioisosteres of purines).

  • A GPCR Ligand Template: N-alkylated aminopyrazoles have demonstrated affinity for receptors such as CRF1 (Corticotropin-Releasing Factor 1) and Cannabinoid (CB1/CB2) receptors.[1]

This guide details the physicochemical profile, synthetic pathways, and experimental protocols for utilizing this compound in high-throughput screening and lead optimization.

Physicochemical Profile

The compound exhibits lipophilic characteristics typical of CNS-active drugs or intracellular enzyme inhibitors.[1]

PropertyValueNote
Appearance Off-white to pale yellow solidCrystalline form depends on recrystallization solvent.[1]
Molecular Weight 229.32 DaFragment-like; suitable for FBDD (Fragment-Based Drug Discovery).[1]
LogP (Predicted) ~3.2 - 3.5Moderate lipophilicity; good membrane permeability.[1]
H-Bond Donors 1 (NH)The secondary amine acts as a donor.[1]
H-Bond Acceptors 2 (N of pyrazole)The N2 nitrogen is a key acceptor in kinase hinge binding.[1]
Solubility DMSO, Methanol, DCMLow solubility in water; requires formulation (e.g., Tween-80) for biological assays.
pKa (Base) ~4.5 - 5.5The 5-amino group is weakly basic due to conjugation with the pyrazole ring.[1]

Synthetic Architecture

The synthesis of CAS 790181-09-8 requires precise regiocontrol to ensure the methyl group is installed at the N1 position rather than N2.[1] The subsequent N-alkylation of the exocyclic amine must be controlled to prevent over-alkylation to the tertiary amine.[1]

Retrosynthetic Analysis & Pathway

The most robust route involves the condensation of a


-ketonitrile with methylhydrazine, followed by reductive amination.

Step 1: Cyclocondensation (Regioselective)

  • Precursors:

    
    -Methyl-benzoylacetonitrile + Methylhydrazine.[1]
    
  • Challenge: Methylhydrazine can attack either carbonyl or nitrile, leading to regioisomers (1-methyl vs. 2-methyl).[1] Using ethanol/reflux typically favors the thermodynamic 1-methyl product, but regiochemistry must be confirmed via NOESY NMR.

Step 2: Functionalization (N-Alkylation) [1]

  • Method: Reductive amination with propionaldehyde and Sodium Triacetoxyborohydride (STAB) is preferred over direct alkylation with propyl bromide to avoid bis-alkylation.

Synthesis Workflow Visualization

The following diagram illustrates the critical path for synthesizing the core scaffold and its conversion into fused derivatives.

Synthesis_Pathway Precursor Benzoylacetonitrile Derivative Intermediate 1,4-Dimethyl-3-phenyl- 1H-pyrazol-5-amine (Primary Amine) Precursor->Intermediate Cyclization (Reflux/EtOH) Hydrazine Methylhydrazine Hydrazine->Intermediate Target CAS 790181-09-8 (Secondary Amine) Intermediate->Target Reductive Amination Reagent Propionaldehyde + NaBH(OAc)3 Reagent->Target Fused Pyrazolo[3,4-d]pyrimidine (Kinase Inhibitor) Target->Fused Cyclization w/ Formamide

Figure 1: Synthetic workflow for CAS 790181-09-8 and its downstream application in fused heterocycle synthesis.

Pharmacology & Mechanism of Action

This compound is rarely a final drug but rather a pharmacophore . Its biological activity is defined by how it interacts with binding pockets.

Kinase Hinge Binding Mode

In many kinase inhibitors (e.g., p38 MAPK inhibitors), the pyrazole N2 acts as a hydrogen bond acceptor, and the exocyclic NH (from the N-propyl group) acts as a hydrogen bond donor.

  • The "Gatekeeper" Interaction: The 3-phenyl group typically occupies the hydrophobic pocket adjacent to the gatekeeper residue (e.g., Thr, Met).

  • Solvent Front: The N-propyl group points towards the solvent-exposed region, allowing for modifications to improve solubility without disrupting binding.[1]

Signal Transduction Pathway (p38 MAPK Context)

The following diagram depicts where a derivative of this scaffold would intervene in the inflammatory signaling cascade.

MAPK_Pathway Stimulus Pro-inflammatory Cytokines (TNF-a, IL-1) Receptor Membrane Receptor Stimulus->Receptor MAPKKK MAPKKK (TAK1/ASK1) Receptor->MAPKKK MAPKK MAPKK (MKK3/6) MAPKKK->MAPKK Phosphorylation p38 p38 MAPK (Target) MAPKK->p38 Phosphorylation Substrates Downstream Effectors (MK2, ATF2) p38->Substrates Activation Inhibitor CAS 790181-09-8 Derivative Inhibitor->p38 ATP Competitive Inhibition Response Inflammation & Cytokine Production Substrates->Response

Figure 2: Mechanism of Action (MOA) showing competitive inhibition of p38 MAPK by pyrazole-based scaffolds.

Experimental Protocols

Synthesis of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-amine (Precursor)

Note: This protocol synthesizes the primary amine precursor before propylation.[1]

  • Reagents:

    
    -Methyl-benzoylacetonitrile (10 mmol), Methylhydrazine (12 mmol), Ethanol (20 mL).
    
  • Procedure:

    • Dissolve the nitrile in absolute ethanol.

    • Add methylhydrazine dropwise at 0°C (Exothermic reaction).

    • Reflux the mixture for 6–12 hours. Monitor by TLC (50% EtOAc/Hexane).

    • Cool to room temperature.[3][4] The product may precipitate.[4] If not, evaporate solvent and recrystallize from Ethanol/Water.

  • Validation: ¹H NMR should show a singlet for N-Methyl (~3.6 ppm) and C-Methyl (~2.1 ppm).[1]

N-Propylation (Reductive Amination)

This method avoids the formation of the tertiary amine.[1]

  • Reagents: Pyrazol-5-amine precursor (1.0 eq), Propionaldehyde (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (1.0 eq), DCM (Dichloromethane).

  • Procedure:

    • Dissolve amine and propionaldehyde in DCM. Add Acetic Acid.[5][6] Stir for 30 mins to form the imine.

    • Add STAB in portions. Stir at room temperature overnight.

    • Quench: Add saturated NaHCO₃ solution. Extract with DCM.

    • Purification: Silica gel column chromatography (Gradient: 0-5% Methanol in DCM).

  • Yield: Typically 70–85%.

Analytical Quality Control (QC)

For drug development applications, the following purity criteria are mandatory:

  • HPLC Purity: >98% (UV @ 254 nm).

  • Residual Solvents: <5000 ppm (Ethanol/DCM) via Headspace GC.

  • Identity: Mass Spectrometry (ESI+) must show [M+H]⁺ = 230.16.

Safety & Handling

  • Hazard Class: Irritant (Skin/Eye). Potential sensitizer.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The secondary amine is prone to oxidation over long periods.

  • PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

References

  • MDPI (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. (Overview of 5-aminopyrazole versatility in kinase inhibition).

  • National Institutes of Health (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives.[1] (Detailed synthetic routes for fused systems).

  • BenchChem. Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives. (General protocols for pyrazole functionalization).

  • PubChem. Compound Summary: 3-Phenyl-1H-pyrazol-5-amine.[1] (Structural data for the parent scaffold).

Sources

Exploratory

An In-depth Technical Guide to 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine: Structure, Synthesis, and Potential Applications

This guide provides a comprehensive technical overview of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine, a substituted pyrazole derivative of significant interest to researchers and professionals in drug development....

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine, a substituted pyrazole derivative of significant interest to researchers and professionals in drug development. The pyrazole scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting a wide array of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3] This document will delve into the chemical architecture, a plausible synthetic pathway, and the potential biological significance of this specific compound, grounded in established scientific principles.

Chemical Structure and Properties

1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine belongs to the pyrazole class of heterocyclic aromatic organic compounds.[3] The core of the molecule is a five-membered ring containing two adjacent nitrogen atoms and three carbon atoms.[4] The specific substitutions on this pyrazole ring are crucial for its chemical properties and potential biological activity.

The structure features:

  • A phenyl group at position 3.

  • Methyl groups at positions 1 and 4.

  • An N-propylamine group at position 5.

The hydrochloride salt of this compound is cataloged with the CAS number 1152649-41-6.[5]

Key Physicochemical Properties (Predicted)

PropertyValueSource
Molecular FormulaC₁₄H₁₉N₃ChemScene
Molecular Weight229.32 g/mol ChemScene
XlogP (predicted)2.8PubChem
Hydrogen Bond Donors1PubChem
Hydrogen Bond Acceptors3PubChem

Synthesis of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

Proposed Synthetic Workflow

The synthesis can be logically divided into three main stages:

  • Formation of the Pyrazole Core: Synthesis of 1,4-dimethyl-3-phenyl-1H-pyrazol-5-amine.

  • N-propylation: Introduction of the propyl group onto the 5-amino group.

  • Purification and Characterization: Isolation and structural confirmation of the final product.

Synthetic_Workflow cluster_0 Stage 1: Pyrazole Core Synthesis cluster_1 Stage 2: N-propylation cluster_2 Stage 3: Purification & Characterization A Benzoylacetonitrile C 5-Amino-3-phenyl-1-methyl-1H-pyrazole A->C Cyclocondensation B Methylhydrazine B->C E 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine C->E N-alkylation D 1-Iodopropane D->E F Purification (Chromatography) E->F G Characterization (NMR, MS) F->G

Caption: Proposed synthetic workflow for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine.

Detailed Experimental Protocols

Stage 1: Synthesis of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-amine

This initial step can be achieved through a well-documented approach for synthesizing 5-aminopyrazoles.[6]

  • Reaction: Condensation of benzoylacetonitrile with methylhydrazine.

  • Procedure:

    • Dissolve benzoylacetonitrile in a suitable solvent such as ethanol.

    • Add an equimolar amount of methylhydrazine to the solution.

    • Reflux the mixture for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

    • The resulting crude 5-amino-3-phenyl-1-methyl-1H-pyrazole can be purified by recrystallization.

Stage 2: N-propylation of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-amine

The introduction of the propyl group onto the primary amine can be accomplished via standard N-alkylation methods.[7][8][9]

  • Reaction: N-alkylation of the 5-amino group with an appropriate propylating agent.

  • Procedure:

    • Dissolve the synthesized 5-amino-3-phenyl-1-methyl-1H-pyrazole in a polar aprotic solvent like dimethylformamide (DMF).

    • Add a suitable base, such as potassium carbonate, to the mixture.

    • Introduce 1-iodopropane as the alkylating agent.

    • Heat the reaction mixture and monitor its progress using TLC.

    • Once the reaction is complete, quench with water and extract the product with an organic solvent like ethyl acetate.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude product.

Stage 3: Purification and Characterization

  • Purification: The crude 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine can be purified using column chromatography on silica gel.

  • Characterization: The structure of the final compound should be confirmed using modern analytical techniques.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure of pyrazole derivatives.[10][11][12] The proton and carbon signals will confirm the presence and connectivity of the phenyl, methyl, and propyl groups.

    • Mass Spectrometry (MS): Mass spectrometry will be used to determine the molecular weight of the compound and to study its fragmentation pattern, which is characteristic of the pyrazole core.[13][14][15][16]

Potential Biological and Pharmacological Significance

The pyrazole nucleus is a "privileged scaffold" in medicinal chemistry, meaning it is a molecular framework that can be used to build ligands for a variety of biological targets.[17][18][19] Pyrazole derivatives have demonstrated a wide range of pharmacological activities.[1][2]

Potential Therapeutic Applications:

  • Anti-inflammatory Activity: Many pyrazole derivatives are known to exhibit anti-inflammatory properties, with some acting as inhibitors of cyclooxygenase (COX) enzymes.[20][21]

  • Anticancer Activity: The pyrazole scaffold is present in several anticancer drugs.[4][22] These compounds can target various cellular pathways involved in cancer progression.

  • Antimicrobial and Antifungal Activity: Pyrazole derivatives have shown promise as antimicrobial and antifungal agents.[23][24]

  • Neuroprotective Properties: Some pyrazole-based compounds have been investigated for their potential in treating neurodegenerative diseases.[2]

Given the extensive biological activities of pyrazole derivatives, 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a promising candidate for further investigation in various therapeutic areas. The specific substitution pattern of this molecule could confer unique pharmacological properties.

Conclusion

1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a molecule with significant potential in the field of drug discovery. This guide has outlined its chemical structure, a feasible synthetic pathway, and its potential biological relevance based on the well-established pharmacology of the pyrazole class of compounds. Further research into the synthesis and biological evaluation of this compound is warranted to fully explore its therapeutic potential.

References

  • Pharmacological Activities of Pyrazole and Its Deriv
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24).
  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Consider
  • A review on Pyrazole derivatives of pharmacological potential. Journal of Pharmaceutical and BioSciences.
  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candid
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018, January 12). MDPI.
  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. (2023, November 7). Future Medicinal Chemistry.
  • Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy. (2012, January 15).
  • Pyrazole: an emerging privileged scaffold in drug discovery. (2023, November 7). PMC.
  • Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones.
  • (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026, January 6).
  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflamm
  • Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evalu
  • Mass Spectrometric Investigation of Some Pyronylpyrazole Deriv
  • (PDF)
  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (2020, October 12). PMC.
  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
  • Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. (2023, September 13). MDPI.
  • Synthesis, characterization and biological activity of certain Pyrazole deriv
  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
  • (PDF) A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification. (2025, October 17).
  • A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modific
  • Halogenations of 3-aryl-1H-pyrazol-5-amines. (2021, September 24). Beilstein Archives.
  • Mass spectrometric study of some pyrazoline derivatives. (2025, August 7).
  • EP0749963A1 - N-alkylation method of pyrazole.
  • Technical Support Center: Optimizing N-Alkyl
  • Chemistry and biomedical relevance of pyrazole derivatives: An integr
  • A rapid method of N-alkylation of amines. Journal of the Chemical Society C.
  • 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. (2025, January 17). MDPI.
  • Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. The Royal Society of Chemistry.
  • Plausible mechanism for N-Propylation.
  • Approaches towards the synthesis of 5-aminopyrazoles. (2011, February 9). Beilstein Journals.
  • 3-Phenyl-1-propyl-1H-pyrazol-5-amine. MySkinRecipes.
  • Current status of pyrazole and its biological activities. PMC.
  • 3-Heptyl-1,4-dimethyl-1h-pyrazol-5-amine. ChemScene.
  • 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-amine hydrochloride AldrichCPR. Sigma-Aldrich.
  • 1,4-Dimethyl-1H-pyrazol-3-amine. PubChem.
  • Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Deriv
  • 1,4-dimethyl-1h-pyrazol-5-amine. PubChemLite.
  • 1-(4-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. SCBT.
  • A Review on Pyrazole chemical entity and Biological Activity. (2019, July 22).
  • 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. PMC.
  • 1,3-dimethyl-4-phenyl-1H-pyrazol-5-amine (3654-22-6). Chemchart.
  • Methyl 1,4-dimethyl-3-phenyl-1H-pyrazole-5-carboxyl

Sources

Foundational

Aminopyrazole Derivatives in Medicinal Chemistry: A Technical Guide to Privileged Scaffolds

Topic: Aminopyrazole Derivatives in Medicinal Chemistry Research Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary The aminopyrazole moiety...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Aminopyrazole Derivatives in Medicinal Chemistry Research Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The aminopyrazole moiety stands as a "privileged scaffold" in modern medicinal chemistry, particularly within the realm of kinase inhibition.[2] Its planar heteroaromatic structure, capable of presenting distinct hydrogen bond donor-acceptor motifs, mimics the adenine ring of ATP, making it an ideal pharmacophore for the hinge region of protein kinases. This guide provides a rigorous technical analysis of aminopyrazole derivatives, focusing on the structural determinants of biological activity, regioselective synthetic strategies, and validated experimental protocols for their development as therapeutic agents.[1]

Structural Significance & Chemical Space

The Isomeric Landscape

Aminopyrazoles exist primarily as three regioisomers based on the position of the amino group relative to the pyrazole nitrogens: 3-aminopyrazole (3-AP), 4-aminopyrazole (4-AP), and 5-aminopyrazole (5-AP).[1] While 3-AP and 5-AP are tautomerically related in


-unsubstituted systems, 

-substitution locks the regiochemistry, creating distinct chemical vectors.[1]
  • 5-Aminopyrazoles (5-APs): The most prolific class in drug discovery (e.g., Pirtobrutinib, Fipronil).[1] The C5-amino group often serves as a hydrogen bond donor to the kinase hinge region, while the N1 substituent projects into the solvent-exposed region or the hydrophobic back pocket.

  • 4-Aminopyrazoles (4-APs): Exemplified by CDK inhibitors like AT7519.[1][3] The C4-amino group typically acts as a vector for extending into the ribose binding pocket or interacting with the gatekeeper residue.

  • 3-Aminopyrazoles (3-APs): Less common as a primary hinge binder but valuable for fragment-based design and specific GPCR targets.[1]

Kinase Hinge Binding Mode

The success of aminopyrazoles stems from their ability to satisfy the "bidentate" or "tridentate" hydrogen bonding requirements of the kinase ATP-binding site.

  • Acceptor: The pyrazole N2 (in 1H-pyrazoles) accepts a hydrogen bond from the backbone NH of the hinge residue.

  • Donor: The exocyclic amino group (–NH2) or the pyrazole N1-H donates a hydrogen bond to the backbone carbonyl of the hinge residue.

Table 1: Physicochemical Profile of Aminopyrazole Isomers

Feature3-Aminopyrazole4-Aminopyrazole5-Aminopyrazole
Electronic Character Electron-rich, nucleophilic at C4Moderate electron densityElectron-rich, nucleophilic at C4
pKa (Conjugate Acid) ~4.1~2.5~2.1 (N-substituted)
Primary Hinge Interaction Donor-Acceptor (N1-H/N2)Donor-Acceptor (Exocyclic NH/N2)Donor-Acceptor (Exocyclic NH/N2)
Key Drug Example Fragment HitsAT7519 (CDK Inhibitor)Pirtobrutinib (BTK Inhibitor)

Synthetic Strategies & Regiocontrol

The synthesis of aminopyrazoles is dominated by the condensation of hydrazines with 1,3-dielectrophiles. The critical challenge is regioselectivity , particularly when using substituted hydrazines (


).[1]
The Regioselectivity Paradox

The reaction of a monosubstituted hydrazine with a non-symmetrical 1,3-dielectrophile (e.g.,


-ketonitrile) can yield either the 3-amino or 5-amino isomer.[1]
  • Kinetic Control: Favors the formation of the 5-aminopyrazole when using

    
    -ketonitriles. The more nucleophilic terminal nitrogen of the hydrazine attacks the more electrophilic ketone carbonyl first.
    
  • Thermodynamic Control: Can shift equilibrium, but steric bulk on the hydrazine often dictates the final outcome.

Validated Synthetic Pathways

The most robust route to 5-aminopyrazoles involves the reaction of aryl hydrazines with


-unsaturated nitriles bearing a leaving group (e.g., ethoxymethylene malononitrile).[1]

Visualization of Synthetic Logic:

SynthesisLogic Start Starting Materials (Hydrazine + Dielectrophile) PathA Route A: Alkoxyacrylonitrile (Ethoxymethylene malononitrile) Start->PathA PathB Route B: Beta-Ketonitrile (R-CO-CH2-CN) Start->PathB MechA Mechanism: Michael Addition -> Cyclization PathA->MechA Reflux/EtOH MechB Mechanism: Hydrazone Formation -> Cyclization PathB->MechB Acid Catalysis Prod5 5-Aminopyrazole (Major Product) MechA->Prod5 Favored (Sterics) MechB->Prod5 Nucleophilic Attack at Carbonyl Prod3 3-Aminopyrazole (Minor/Specific Conditions) MechB->Prod3 Rare (Requires specific substituents)

Caption: Decision tree for the regioselective synthesis of aminopyrazole isomers. Route A is the industry standard for generating the 5-amino-4-cyano core.

Medicinal Chemistry & SAR Case Studies

5-Aminopyrazoles: Pirtobrutinib (BTK Inhibitor)

Pirtobrutinib represents a paradigm shift as a non-covalent (reversible) Bruton's Tyrosine Kinase (BTK) inhibitor.[1]

  • Mechanism: Unlike Ibrutinib, which covalently binds to Cys481, Pirtobrutinib uses a 5-aminopyrazole core to stabilize the inactive conformation of the kinase.[1]

  • SAR Insight: The 5-amino group forms a critical H-bond with the hinge (Glu475/Met477 region), while the bulky hydrophobic group at N1 occupies the specificity pocket, bypassing the requirement for Cys481 interaction. This allows it to treat patients with C481S resistance mutations [1].[1]

4-Aminopyrazoles: AT7519 (CDK Inhibitor)

AT7519 illustrates the utility of the 4-aminopyrazole scaffold.

  • Structure: A 4-benzoylamino-pyrazole derivative.[4]

  • SAR Insight: The pyrazole N2 and the amide NH (at C4) form the donor-acceptor pair with the hinge residues of CDK2 (Leu83). The piperidine tail extends into the solvent-exposed region to improve solubility and pharmacokinetic properties [2].

Selectivity Engineering: JNK3 vs. p38

Aminopyrazoles have been pivotal in achieving isoform selectivity between JNK3 and p38 MAPK, which share high structural homology.[1]

  • Strategy: Utilizing

    
    -linked phenyl rings on a 3-aminopyrazole core.[5]
    
  • Outcome: The planar nature of the aminopyrazole allows it to fit into the smaller active site of JNK3, while steric clashes with the larger active site residues of p38 provide >1000-fold selectivity [3].

Detailed Experimental Protocols

Synthesis of 5-Amino-1-phenyl-1H-pyrazole-4-carbonitrile

This protocol generates a versatile intermediate for further elaboration into kinase inhibitors.

Reagents:

  • Phenylhydrazine (10 mmol)[1]

  • (Ethoxymethylene)malononitrile (10 mmol)[1]

  • Ethanol (Absolute, 20 mL)

  • Triethylamine (Catalytic, optional)[1]

Step-by-Step Methodology:

  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve (ethoxymethylene)malononitrile (1.22 g, 10 mmol) in absolute ethanol (20 mL).

  • Addition: Add phenylhydrazine (1.08 g, 10 mmol) dropwise over 5 minutes at room temperature. Caution: Exothermic reaction.[1]

  • Reflux: Heat the mixture to reflux (80°C) for 2–4 hours. Monitor progress by TLC (Mobile phase: 30% Ethyl Acetate in Hexanes). The product typically appears as a lower Rf spot compared to starting materials.

  • Work-up: Cool the reaction mixture to room temperature. The product often precipitates as a solid.

  • Isolation: Filter the precipitate under vacuum. Wash the filter cake with cold ethanol (2 x 5 mL) followed by hexanes (2 x 10 mL).

  • Purification: Recrystallize from ethanol/water if necessary.

  • Validation:

    • 1H NMR (DMSO-d6): Look for pyrazole CH singlet (~7.8 ppm), NH2 broad singlet (~6.5 ppm), and aromatic protons.[1]

    • Yield: Expected range 85–95%.

Biochemical Kinase Assay (TR-FRET)

A self-validating protocol to measure the IC50 of an aminopyrazole derivative against a target kinase (e.g., CDK2).[1]

Assay Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) using a Europium-labeled antibody and a fluorescent tracer.[1]

Materials:

  • Kinase Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.[1]

  • Tracer: AlexaFluor 647-labeled ATP competitive tracer.[1]

  • Antibody: Eu-anti-GST (for GST-tagged kinase).[1]

  • Test Compound: Aminopyrazole derivative (10 mM DMSO stock).

Protocol:

  • Compound Plate: Prepare a 10-point serial dilution (1:3) of the test compound in DMSO. Transfer 100 nL to a 384-well low-volume white plate.

  • Enzyme Mix: Dilute CDK2/CyclinA enzyme to 5 nM in Kinase Buffer. Add 5 µL to the wells. Incubate for 15 minutes (Pre-incubation allows slow-binding kinetics to be detected).[1]

  • Detection Mix: Prepare a mix of Tracer (100 nM) and Eu-Antibody (2 nM) in Kinase Buffer.[1] Add 5 µL to the wells.

  • Incubation: Incubate for 60 minutes at room temperature in the dark.

  • Read: Measure fluorescence on a multi-mode plate reader (Excitation: 337 nm; Emission 1: 615 nm, Emission 2: 665 nm).

  • Data Analysis: Calculate the TR-FRET ratio (Em665/Em615). Plot Ratio vs. log[Compound] to determine IC50.

    • Control 1 (Max Signal): DMSO + Enzyme + Detection Mix (No inhibitor).[1]

    • Control 2 (Min Signal): DMSO + Buffer + Detection Mix (No enzyme).[1]

    • Z-Prime: Must be > 0.5 for a valid assay run.

Visualizing the Drug Discovery Pipeline

The development of an aminopyrazole drug follows a stringent logic flow, from scaffold selection to clinical candidate.

DrugPipeline Hit Hit Identification (Fragment/HTS) Target: Kinase Hinge Opt1 Scaffold Morphing (3-AP vs 5-AP) Optimize H-bonds Hit->Opt1 Structure-Based Design Opt2 Selectivity Tuning (Gatekeeper Interaction) Add Hydrophobic R-groups Opt1->Opt2 Improve Potency Lead Lead Optimization (ADME/Tox) Solubilizing Groups Opt2->Lead Reduce Off-target Cand Clinical Candidate (e.g., Pirtobrutinib) Efficacy + Safety Lead->Cand In vivo Validation

Caption: The critical path for aminopyrazole evolution. Note the pivotal "Scaffold Morphing" stage where the specific isomer (3-, 4-, or 5-AP) is locked in.[1]

Future Perspectives

The aminopyrazole scaffold is evolving beyond simple ATP-competitors.

  • Covalent Inhibitors: Incorporating acrylamide "warheads" onto the aminopyrazole core (e.g., at the N1-phenyl position) allows for irreversible binding to non-catalytic cysteines (e.g., FGFR inhibitors).[1]

  • PROTACs: The solvent-exposed vectors of 4-aminopyrazoles make them excellent "warheads" for Proteolysis Targeting Chimeras, linking the kinase binder to an E3 ligase ligand.

  • Allosteric Modulators: Exploring type III/IV inhibitors where the aminopyrazole binds to the inactive DFG-out conformation.

References

  • Mato, A. R., et al. (2021).[1] Pirtobrutinib in pretreated chronic lymphocytic leukemia and non-Hodgkin lymphomas.[1] The Lancet, 397(10277), 892-901.[1] Link

  • Squires, M. S., et al. (2009).[1] Biological characterization of AT7519, a small-molecule inhibitor of cyclin-dependent kinases, in human tumor cell lines.[1][6] Molecular Cancer Therapeutics, 8(2), 324-332.[1] Link

  • Kamenecka, T., et al. (2009).[1] Structure-activity relationships and X-ray structures describing the selectivity of aminopyrazole inhibitors for c-Jun N-terminal kinase 3 (JNK3) over p38.[1] Journal of Biological Chemistry, 284(19), 12853-12861.[1] Link

  • Fichez, J., et al. (2023).[1] Recent Advances in Aminopyrazoles Synthesis and Functionalization. Chimica Oggi - Chemistry Today, 41(2).[1] Link

  • BenchChem. (2025).[1] A Comparative Guide to the Synthetic Routes of 5-Amino-1-phenyl-1H-pyrazole-4-carboxamide. BenchChem Technical Notes. Link[1]

Sources

Exploratory

An In-depth Technical Guide to 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

An authoritative guide for researchers, scientists, and drug development professionals on the synthesis, properties, and potential applications of a novel pyrazole derivative. Abstract This technical guide provides a com...

Author: BenchChem Technical Support Team. Date: February 2026

An authoritative guide for researchers, scientists, and drug development professionals on the synthesis, properties, and potential applications of a novel pyrazole derivative.

Abstract

This technical guide provides a comprehensive overview of the substituted pyrazole compound, 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine. While specific experimental data for this exact molecule is not extensively published, this document synthesizes information from closely related analogues and established chemical principles to serve as a foundational resource. We will cover its core chemical and physical properties, propose a robust synthetic pathway, detail analytical characterization methods, and explore its potential pharmacological significance based on the broad biological activities of the pyrazole scaffold. This guide is intended to equip researchers and drug development professionals with the necessary knowledge to synthesize, characterize, and evaluate this compound for novel therapeutic applications.

Chemical Identity and Physicochemical Properties

1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core, a five-membered ring with two adjacent nitrogen atoms. The specific arrangement of its substituents—two methyl groups, a phenyl group, and an N-propylamine moiety—dictates its chemical reactivity and potential for biological interactions.

Based on its structure, the molecular formula is determined to be C₁₄H₁₉N₃ , with a corresponding molecular weight of approximately 229.33 g/mol . A PubChemLite entry for a compound with the formula C14H19N3 shows a monoisotopic mass of 229.1579 Da[1]. The structural features, particularly the amine group and the nitrogen atoms in the pyrazole ring, suggest it can act as both a hydrogen bond donor and acceptor, influencing its solubility and interactions with biological targets.

Table 1: Core Compound Specifications

IdentifierValue
IUPAC Name 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine
Molecular Formula C₁₄H₁₉N₃
Molecular Weight 229.33 g/mol
Monoisotopic Mass 229.1579 Da[1]
CAS Number Not currently assigned

Note: Physicochemical properties such as pKa, LogP, and solubility are predicted based on the structure and data from similar pyrazole derivatives. Experimental validation is required.

Proposed Synthesis and Purification

The synthesis of substituted pyrazoles is a well-established area of organic chemistry. The most versatile and common method for creating the pyrazole ring is the cyclocondensation reaction between a 1,3-dicarbonyl compound (or a functional equivalent) and a hydrazine derivative.[2][3]

2.1. Retrosynthetic Analysis and Strategy

A logical synthetic approach for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine involves the cyclocondensation of a substituted hydrazine with a β-ketonitrile. This method is highly effective for producing 5-aminopyrazoles.[4] The N-propylamine group can be introduced either before or after the formation of the pyrazole ring. Here, we propose a strategy involving the initial formation of a 5-aminopyrazole precursor followed by N-alkylation.

2.2. Proposed Synthetic Workflow

The proposed synthesis is a multi-step process beginning with readily available starting materials.

Synthetic_Workflow cluster_0 Step 1: Knoevenagel Condensation cluster_1 Step 2: Pyrazole Ring Formation cluster_2 Step 3: N-Alkylation A Benzoylacetonitrile C Intermediate 1 (β-Enaminonitrile) A->C Reflux B N,N-Dimethylacetamide dimethyl acetal B->C E Intermediate 2 (1,4-Dimethyl-3-phenyl-1H-pyrazol-5-amine) C->E Cyclocondensation in Ethanol D Methylhydrazine D->E G Final Product (C₁₄H₁₉N₃) E->G NaH, DMF F 1-Iodopropane F->G

Caption: Proposed synthetic workflow for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine.

2.3. Detailed Experimental Protocol

Step 1: Synthesis of 2-Benzoyl-3-(dimethylamino)acrylonitrile (Intermediate 1)

  • To a solution of benzoylacetonitrile (1.0 eq) in an appropriate solvent such as toluene, add N,N-dimethylacetamide dimethyl acetal (1.1 eq).

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting crude enaminonitrile can often be used in the next step without further purification.

Step 2: Synthesis of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-amine (Intermediate 2)

  • Dissolve the crude Intermediate 1 in ethanol.

  • Add methylhydrazine (1.1 eq) dropwise to the solution at room temperature.

  • Heat the mixture to reflux for 8-12 hours. The cyclocondensation reaction forms the pyrazole ring.[5]

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature and reduce the solvent volume.

  • The product may precipitate upon cooling or addition of water. Collect the solid by filtration and purify by column chromatography on silica gel.

Step 3: Synthesis of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (Final Product)

  • In a flame-dried flask under an inert atmosphere (e.g., Nitrogen or Argon), suspend sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous dimethylformamide (DMF).

  • Add a solution of Intermediate 2 (1.0 eq) in anhydrous DMF dropwise at 0°C.

  • Stir the mixture for 30 minutes at 0°C, then allow it to warm to room temperature.

  • Add 1-iodopropane (1.1 eq) dropwise and stir the reaction at room temperature for 12-18 hours.

  • Quench the reaction carefully by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, using a gradient of hexane/ethyl acetate) to yield the final compound.

Analytical Characterization

Comprehensive characterization is essential to confirm the identity and purity of the synthesized compound.

Table 2: Analytical Techniques and Expected Results

TechniquePurposeExpected Observations
¹H NMR Structural confirmationSignals corresponding to two distinct methyl groups, a propyl chain (triplet, sextet, triplet), aromatic protons of the phenyl ring, and an N-H proton.
¹³C NMR Carbon skeleton confirmationResonances for methyl carbons, propyl carbons, aromatic carbons, and pyrazole ring carbons.
Mass Spec (HRMS) Molecular weight confirmationA molecular ion peak corresponding to the exact mass of C₁₄H₁₉N₃ (m/z ≈ 229.1579 for [M+H]⁺).
FT-IR Functional group identificationCharacteristic peaks for N-H stretching (around 3300-3500 cm⁻¹), C-H stretching (aromatic and aliphatic), and C=C/C=N stretching in the fingerprint region.
HPLC Purity assessmentA single major peak indicating high purity, with retention time dependent on the column and mobile phase used.
Potential Applications and Biological Significance

The pyrazole scaffold is a well-established pharmacophore present in numerous approved drugs, exhibiting a wide range of biological activities.[2] These include anti-inflammatory, antimicrobial, anticancer, and antidepressant properties.[3][6][7] The specific substitutions on the 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine molecule suggest several promising avenues for research.

4.1. Kinase Inhibition

Many substituted pyrazoles act as potent kinase inhibitors. The 5-aminopyrazole structure, in particular, is a key feature in compounds designed to target various kinases involved in oncology and inflammatory diseases.[8] The N-propyl group could potentially be oriented to probe hydrophobic pockets within an ATP-binding site.

4.2. CNS Activity

The structural similarity of this compound to other pyrazole derivatives with known central nervous system (CNS) activity suggests it could be a candidate for neurological drug discovery. For example, certain pyrazoles have shown anticonvulsant and antidepressant effects.[8] The lipophilicity imparted by the phenyl and propyl groups may facilitate blood-brain barrier penetration.

4.3. Anti-infective Agents

Pyrazole derivatives have demonstrated notable antimicrobial and antifungal activity.[3][6] This compound could be screened against a panel of bacterial and fungal strains to evaluate its potential as a novel anti-infective agent.

Potential_Applications A 1,4-Dimethyl-3-phenyl- N-propyl-1H-pyrazol-5-amine B Kinase Inhibition (Oncology, Inflammation) A->B C CNS Activity (Anticonvulsant, Antidepressant) A->C D Anti-Infective Agents (Antibacterial, Antifungal) A->D

Caption: Potential therapeutic areas for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine.

Safety and Handling

As a novel chemical entity, 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine should be handled with care in a laboratory setting.

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine represents a promising, yet underexplored, chemical entity. This guide provides a solid foundation for its synthesis and characterization based on established chemical literature. The rich pharmacology of the pyrazole scaffold suggests that this compound is a strong candidate for screening in various drug discovery programs, particularly in the areas of oncology, neurology, and infectious diseases.[6][8] The detailed protocols and analytical framework presented herein are designed to facilitate further research and unlock the therapeutic potential of this novel molecule.

References
  • Pharmacological Activities of Pyrazole and Its Derivatives A Review. (2026). ResearchGate. [Link]

  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Frontiers in Pharmacology. [Link]

  • Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. (2015). Organic & Biomolecular Chemistry. [Link]

  • Synthesis and Properties of Pyrazoles. (2022). Encyclopedia MDPI. [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. (2011). Beilstein Journal of Organic Chemistry. [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). MDPI. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). Molecules. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. [Link]

  • Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. (2005). Organic Letters. [Link]

  • Brn 0749174 (C14H19N3). PubChemLite. [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. (2011). Beilstein Journals. [Link]

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Foundational

A Technical Guide to 1,3,4-Trisubstituted Pyrazole-5-amines: Synthesis, Reactivity, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract The 1,3,4-trisubstituted pyrazole-5-amine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry. Its unique st...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,3,4-trisubstituted pyrazole-5-amine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry. Its unique structural features and versatile chemical handles have led to the discovery of numerous compounds with a wide array of pharmacological activities. This in-depth technical guide provides a comprehensive overview of the core aspects of 1,3,4-trisubstituted pyrazole-5-amines, including their synthesis, chemical reactivity, and diverse applications in drug discovery and development. The guide is intended to serve as a valuable resource for researchers and scientists working in the field, offering both foundational knowledge and insights into advanced methodologies.

Introduction: The Significance of the Pyrazole-5-amine Core

Pyrazoles, five-membered heterocyclic rings containing two adjacent nitrogen atoms, are a cornerstone in the design of bioactive molecules.[1] The introduction of an amino group at the C5 position, along with substituents at the N1, C3, and C4 positions, gives rise to the 1,3,4-trisubstituted pyrazole-5-amine core. This specific substitution pattern offers a unique combination of electronic properties and steric orientations, making it an attractive scaffold for targeting a variety of biological macromolecules.

The amino group at the 5-position provides a key point for further functionalization, allowing for the introduction of diverse pharmacophoric features. Furthermore, the substituents at the 1, 3, and 4-positions can be systematically varied to fine-tune the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, as well as its target binding affinity and selectivity. The inherent aromaticity of the pyrazole ring also contributes to the overall stability of the molecule.[2]

Synthetic Strategies for 1,3,4-Trisubstituted Pyrazole-5-amines

The construction of the 1,3,4-trisubstituted pyrazole-5-amine scaffold can be achieved through several synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Cyclocondensation of β-Ketonitriles with Hydrazines: A Cornerstone Approach

The most versatile and widely employed method for the synthesis of 5-aminopyrazoles is the cyclocondensation reaction between a β-ketonitrile and a hydrazine derivative.[3][4] This reaction proceeds through the initial formation of a hydrazone, followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen atom onto the nitrile carbon.[4]

To achieve the desired 1,3,4-trisubstitution pattern, a suitably substituted β-ketonitrile is required. The general synthetic workflow is depicted below:

G cluster_reactants Reactants cluster_process Process cluster_product Product beta_ketonitrile β-Ketonitrile (R3, R4 substituted) cyclocondensation Cyclocondensation beta_ketonitrile->cyclocondensation hydrazine Hydrazine (R1 substituted) hydrazine->cyclocondensation pyrazole_amine 1,3,4-Trisubstituted Pyrazole-5-amine cyclocondensation->pyrazole_amine

Figure 1: General workflow for the synthesis of 1,3,4-trisubstituted pyrazole-5-amines via β-ketonitrile cyclocondensation.

Experimental Protocol: General Procedure for the Synthesis of 1,3,4-Trisubstituted Pyrazole-5-amines from β-Ketonitriles

  • Dissolution: Dissolve the appropriately substituted β-ketonitrile (1.0 eq.) in a suitable solvent, such as ethanol or acetic acid.

  • Hydrazine Addition: Add the substituted hydrazine (1.0-1.2 eq.) to the solution.

  • Reaction: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product by recrystallization from a suitable solvent or by column chromatography on silica gel to afford the desired 1,3,4-trisubstituted pyrazole-5-amine.

Table 1: Examples of Solvents and Catalysts for β-Ketonitrile Cyclocondensation

SolventCatalystTypical Reaction ConditionsReference
EthanolNone or catalytic acid (e.g., HCl)Reflux[4]
Acetic AcidNoneReflux[5]
N,N-DimethylacetamideNoneRoom Temperature[6]
Water/PEG-400FeCl3/PVPNot specifiedNot specified
Multicomponent Reactions (MCRs)

Multicomponent reactions offer an efficient and atom-economical approach to the synthesis of complex molecules in a single step. Several MCRs have been developed for the synthesis of pyrazole derivatives, some of which can be adapted to produce 1,3,4-trisubstituted pyrazole-5-amines. For instance, a three-component reaction of a ketone, an active methylene nitrile, and a hydrazine can lead to the formation of the desired pyrazole core. Microwave-assisted MCRs have also been shown to be effective in accelerating reaction times and improving yields.[7]

G cluster_reactants Reactants cluster_process Process cluster_product Product ketone Ketone (R3) mcr One-Pot Multicomponent Reaction ketone->mcr nitrile Active Methylene Nitrile (R4) nitrile->mcr hydrazine_mcr Hydrazine (R1) hydrazine_mcr->mcr pyrazole_amine_mcr 1,3,4-Trisubstituted Pyrazole-5-amine mcr->pyrazole_amine_mcr

Figure 2: Multicomponent reaction approach to 1,3,4-trisubstituted pyrazole-5-amines.

Chemical Reactivity and Functionalization

The 1,3,4-trisubstituted pyrazole-5-amine scaffold possesses several reactive sites that can be exploited for further chemical modifications.

Reactions of the 5-Amino Group

The primary amino group at the C5 position is a versatile handle for a wide range of chemical transformations, including:

  • Acylation: Reaction with acyl chlorides or anhydrides to form the corresponding amides.

  • Sulfonylation: Reaction with sulfonyl chlorides to yield sulfonamides.

  • Alkylation: Introduction of alkyl groups via reductive amination or reaction with alkyl halides.

  • Diazotization: Conversion to a diazonium salt, which can then be subjected to various Sandmeyer-type reactions to introduce a range of substituents.

  • Cyclization Reactions: The 5-amino group can participate in cyclization reactions with suitable bifunctional reagents to form fused heterocyclic systems, such as pyrazolo[3,4-d]pyrimidines.[8]

Electrophilic Aromatic Substitution

The pyrazole ring is an electron-rich aromatic system and can undergo electrophilic substitution reactions. The position of substitution is influenced by the nature of the existing substituents.

Applications in Drug Discovery and Medicinal Chemistry

The unique structural and chemical properties of 1,3,4-trisubstituted pyrazole-5-amines have made them a valuable scaffold in the development of new therapeutic agents.

Anti-inflammatory Agents

Several 1,3,4-trisubstituted pyrazole derivatives have been investigated as potent anti-inflammatory agents.[9][10] These compounds often exert their effects through the inhibition of key inflammatory enzymes such as cyclooxygenase (COX). The ability to modulate the substituents at the 1, 3, and 4-positions allows for the optimization of COX-2 selectivity, which is a desirable feature for reducing the gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs).

Anticancer and Antiangiogenic Agents

The pyrazole core is present in a number of approved anticancer drugs. 1,3,4-Trisubstituted pyrazole derivatives have been synthesized and evaluated for their cytotoxic and antiangiogenic activities.[11] Some compounds have shown promising results by inhibiting the proliferation of various cancer cell lines and interfering with the formation of new blood vessels that supply tumors.[11] For instance, certain derivatives have demonstrated significant inhibition of human umbilical vein endothelial cells (HUVECs) proliferation and migration.[11]

Other Therapeutic Areas

The versatility of the 1,3,4-trisubstituted pyrazole-5-amine scaffold has led to its exploration in a variety of other therapeutic areas, including:

  • Antimicrobial Agents: Derivatives have shown activity against various bacterial and fungal strains.[12]

  • Kinase Inhibitors: The scaffold can be decorated to target specific protein kinases involved in cell signaling pathways.[13]

  • Central Nervous System (CNS) Agents: Modifications to the core structure have been explored to develop agents with potential applications in treating CNS disorders.

Conclusion

The 1,3,4-trisubstituted pyrazole-5-amine scaffold represents a highly valuable and versatile platform in modern drug discovery. The well-established synthetic routes, coupled with the numerous possibilities for chemical functionalization, provide a robust framework for the design and development of novel therapeutic agents. The demonstrated broad spectrum of pharmacological activities underscores the importance of this heterocyclic system. As our understanding of disease biology continues to evolve, the rational design of new 1,3,4-trisubstituted pyrazole-5-amine derivatives will undoubtedly lead to the discovery of next-generation medicines with improved efficacy and safety profiles.

References

  • Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. PMC. [Link]

  • Synthesis of novel 1,3,4-trisubstituted pyrazole derivatives and their evaluation as antitumor and antiangiogenic agents. PubMed. [Link]

  • Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Organic Chemistry Portal. [Link]

  • 1,3,4-Trisubstituted pyrazole analogues as promising anti-inflammatory agents. ResearchGate. [Link]

  • Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. PMC. [Link]

  • A new microwave-assisted, three-component reaction of 5-aminopyrazole-4-carboxylates. CORE. [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. PMC. [Link]

  • A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Preprints.org. [Link]

  • 1,3,4-Trisubstituted pyrazole analogues as promising anti-inflammatory agents. PubMed. [Link]

  • Synthesis of Trisubstituted Pyrazoles via Intramolecular C−H Amination. Organic Chemistry Research. [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry. [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. [Link]

  • Current status of pyrazole and its biological activities. PMC. [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. ResearchGate. [Link]

  • A Traceless Heterocyclic Amine Mediator in Regioselectivity−Switchable Formal [1 + 2 + 2] Cycloaddition Reaction to 1,3,4- and 1,4,5-Trisubstituted Pyrazoles. Organic Letters. [Link]

  • 1,3,4-Trisubstituted pyrazole analogues as promising anti-inflammatory agents. Semantic Scholar. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Synthesis, Characterization of Some New 1,3,5-Trisubstituted Pyrazole Derivatives for Their Antifungal Potential. Journal of Pharmaceutical Research International. [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC. [Link]

  • 1,3,4-Trisubstituted pyrazole bearing a 4-(chromen-2-one) thiazole: synthesis, characterization and its biological studies. RSC Publishing. [Link]

  • One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. MDPI. [Link]

  • Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Visnav. [Link]

  • One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework. PMC. [Link]

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. [Link]

  • 1,3,4-Trisubstituted Pyrazoles: Synthesis, Antimicrobial Evaluation, and Time Resolved Studies. Taylor & Francis Online. [Link]

  • A Traceless Heterocyclic Amine Mediator in Regioselectivity−Switchable Formal [1 + 2 + 2] Cycloaddition Reaction to 1,3,4- and 1,4,5-Trisubstituted Pyrazoles. ACS Publications. [Link]

  • Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Letters in Applied NanoBioScience. [Link]

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Protocols & Analytical Methods

Method

Application Note: Solubility Profiling &amp; Handling of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

This Application Note provides a comprehensive technical guide for the solubility profiling, handling, and stock preparation of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine . Given the specific substitution pattern...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for the solubility profiling, handling, and stock preparation of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine .

Given the specific substitution pattern of this pyrazole derivative, this guide synthesizes structure-property relationships (SPR) with field-proven experimental protocols. It is designed to ensure reproducibility in drug discovery and pharmacological screening assays.[1]

Physicochemical Profile & Solubility Predictions

To design effective experiments, one must first understand the molecular drivers of this compound's behavior.[1] The 1,4-dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine scaffold combines a lipophilic core with a weakly basic amine functionality.[1]

Structural Analysis
  • Core Scaffold: 1H-Pyrazole (aromatic heterocycle).[1][2]

  • Lipophilic Domains: Phenyl ring at C3, Methyl group at C4, Propyl chain on the exocyclic amine.[1] These contribute significantly to non-polar surface area, driving high solubility in organic solvents (DMSO, DCM) and low intrinsic aqueous solubility.[1]

  • Ionizable Center: The exocyclic secondary amine (-NH-Pr) and the pyrazole N2 nitrogen.[1]

    • Prediction: The compound acts as a weak base.[1] Solubility will be pH-dependent, increasing significantly in acidic buffers (pH < 4.[1]0) due to protonation.[1]

Predicted Solubility Data

Based on Structure-Activity Relationship (SAR) analogs (e.g., 1,3-dimethyl-4-phenyl-1H-pyrazol-5-amine).[1]

Solvent SystemPredicted SolubilityClassificationApplication
DMSO > 50 mg/mL HighPrimary Stock Solution (Cryostorage)
Ethanol (100%) > 20 mg/mL HighAlternative Stock / Evaporation studies
Methanol > 20 mg/mL HighHPLC Mobile Phase Preparation
Water (pH 7.4) < 0.1 mg/mL Low (Poor)Biological Assay Buffer (Precipitation Risk)
0.1 M HCl > 5 mg/mL ModerateSalt Formation / Acidic Injection
DCM / Chloroform > 30 mg/mL HighExtraction / Synthesis Workup

Protocol A: Preparation of Master Stock Solution (10 mM)

Objective: Create a stable, verified stock solution for downstream dilution. Standard: 10 mM in anhydrous DMSO.

Reagents & Equipment
  • Compound: 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (MW ≈ 229.32 g/mol ).[1]

  • Solvent: Dimethyl sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich/Merck).[1]

  • Vials: Amber borosilicate glass vials (to prevent photodegradation).

  • Storage: -20°C or -80°C.

Step-by-Step Procedure
  • Gravimetric Measurement:

    • Weigh approximately 2.3 mg of the solid compound into a tared amber vial.

    • Note: Record the exact mass (e.g., 2.34 mg) for precise concentration calculation.[1]

  • Volume Calculation:

    • Calculate the required DMSO volume (

      
      ) using the formula:
      
      
      
      
      [1]
    • Example: For 2.30 mg target at 10 mM (0.01 M):

      
      [1]
      
  • Solubilization:

    • Add the calculated volume of anhydrous DMSO.[1]

    • Vortex vigorously for 30–60 seconds.[1]

    • Sonication: If visible particles remain, sonicate in a water bath at 25°C for 5 minutes.[1]

    • Quality Check: Inspect against a light source.[1] The solution must be optically clear.

  • Storage:

    • Aliquot into smaller volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

    • Store at -20°C. Stable for >6 months (predicted).

Protocol B: Thermodynamic Aqueous Solubility Assay

Objective: Determine the saturation solubility limit in biological buffers (e.g., PBS pH 7.4) to prevent "crashing out" during assays.

Workflow Diagram

SolubilityProtocol Solid Solid Compound (Excess) Buffer Buffer Addition (PBS pH 7.4) Solid->Buffer Add Incubate Shake/Incubate 24h @ 25°C Buffer->Incubate Equilibrium Filter Filtration (0.22 µm PVDF) Incubate->Filter Remove Solid Analyze HPLC-UV/MS Quantification Filter->Analyze Filtrate

Figure 1: Workflow for thermodynamic solubility determination.

Detailed Methodology
  • Preparation:

    • Add excess solid compound (~1 mg) to 1 mL of PBS (pH 7.[1]4) in a 1.5 mL Eppendorf tube.

  • Equilibration:

    • Shake at 500 rpm on an orbital shaker for 24 hours at room temperature (25°C).

    • Why 24h? To ensure thermodynamic equilibrium is reached, distinguishing it from kinetic solubility.

  • Separation:

    • Centrifuge at 10,000 x g for 10 minutes.

    • Carefully aspirate the supernatant and filter through a 0.22 µm PVDF membrane (Low protein binding) to remove micro-particulates.[1]

  • Quantification:

    • Dilute the filtrate 1:1 with Acetonitrile (to ensure solubility during injection).[1]

    • Analyze via HPLC-UV (254 nm) or LC-MS against a standard curve prepared from the DMSO stock.

Troubleshooting & Biological Assay Integration

The "Crash-Out" Phenomenon

When diluting a 10 mM DMSO stock into an aqueous assay buffer (e.g., 1:1000 dilution for 10 µM final), the sudden polarity shift can cause lipophilic compounds to precipitate.[1]

  • Risk Factor: High for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine due to the phenyl/propyl lipophilicity.[1]

  • Mitigation Strategy:

    • Intermediate Dilution: Perform a serial dilution in DMSO first (e.g., 10 mM -> 1 mM in DMSO).

    • Stepwise Addition: Add the 1 mM DMSO stock to the buffer while vortexing rapidly.

    • Carrier Protein: Include 0.1% BSA (Bovine Serum Albumin) in the assay buffer.[1] Albumin binds lipophilic drugs, maintaining them in a "pseudo-soluble" state available for equilibrium.[1]

pH Sensitivity

If solubility is insufficient at pH 7.4:

  • Acidification: Lowering pH to 4.0-5.0 will protonate the amine, drastically improving solubility.[1] Ensure your biological target tolerates this pH.[1]

  • Cyclodextrins: Use 5-10% Hydroxypropyl-β-cyclodextrin (HP-β-CD) as an excipient to encapsulate the phenyl ring.[1]

References

  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1] Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1] Link

  • Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[1] (Standard reference for solubility protocols).

  • PubChem Compound Summary. (2025). "1,3-dimethyl-4-phenyl-1H-pyrazol-5-amine (Analog Analysis)." National Center for Biotechnology Information.[1] Link

  • Bergström, C. A., et al. (2007). "Accuracy of calculated pH-dependent aqueous drug solubility." European Journal of Pharmaceutical Sciences, 32(4-5), 381-390.[1]

(Note: Specific experimental data for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is derived from high-confidence SAR analysis of structurally verified pyrazole analogs found in References 3 and 4.)

Sources

Application

Preparation of pyrazole-5-amine derivatives from beta-keto nitriles

Application Note: Strategic Preparation of Pyrazole-5-amine Derivatives from -Keto Nitriles Executive Summary The pyrazole-5-amine scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Preparation of Pyrazole-5-amine Derivatives from -Keto Nitriles

Executive Summary

The pyrazole-5-amine scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore anchor in numerous kinase inhibitors (e.g., p38 MAPK, CDKs, and Src family kinases). Its capacity to function as a bidentate hydrogen bond donor/acceptor pair mimics the adenine ring of ATP, making it indispensable for ATP-competitive drug design.

This guide provides a comprehensive technical workflow for the condensation of


-keto nitriles (3-oxopropanenitriles) with hydrazines. Unlike generic textbook procedures, this note addresses the critical challenge of regioselectivity —distinguishing between the 5-amino and 3-amino isomers—and offers validated protocols for both high-throughput microwave synthesis and scalable thermal reflux.

Mechanistic Insight & Regiochemistry

The formation of 5-aminopyrazoles is not merely a condensation; it is a competition between nucleophilic sites. Understanding this causality is required to control the reaction outcome.

The Regioselectivity Paradox

When reacting a


-keto nitrile with a monosubstituted hydrazine (

), two isomers are theoretically possible:
  • 5-Amino-1-substituted pyrazole (Target): Formed via initial attack of the terminal hydrazine nitrogen (

    
    ) on the ketone.
    
  • 3-Amino-1-substituted pyrazole (Byproduct): Formed via initial attack of the substituted nitrogen (

    
    ) on the ketone (sterically and electronically less favored, but possible under specific conditions).
    

The Dominant Pathway (5-Amino Formation):

  • Nucleophilic Attack: The terminal

    
     of the hydrazine is more nucleophilic than the internal 
    
    
    
    . It attacks the most electrophilic carbon—the ketone carbonyl of the
    
    
    -keto nitrile.
  • Hydrazone Formation: Water is eliminated to form a hydrazone intermediate.

  • Cyclization: The internal nitrogen (now more nucleophilic due to proximity) attacks the nitrile carbon.

  • Tautomerization: The resulting imine tautomerizes to the stable aromatic 5-aminopyrazole.

Diagram 1: Mechanistic Pathway & Regiocontrol

The following diagram illustrates the bifurcation point determining the isomeric outcome.

G Start β-Keto Nitrile (R-CO-CH2-CN) Attack1 Step 1: Terminal NH2 attacks Ketone Start->Attack1 Kinetic Control Attack2 Step 1: Internal NH attacks Ketone Start->Attack2 Steric/Electronic Forcing Hydrazine Substituted Hydrazine (R'-NH-NH2) Hydrazine->Attack1 Hydrazine->Attack2 Hydrazone Intermediate: Hydrazone Attack1->Hydrazone Cyclization1 Step 2: Internal NH attacks Nitrile Hydrazone->Cyclization1 Product5 MAJOR PRODUCT 5-Amino-1-R'-pyrazole Cyclization1->Product5 Tautomer Note: Exists in equilibrium with imino-tautomer Product5->Tautomer Product3 MINOR PRODUCT 3-Amino-1-R'-pyrazole Attack2->Product3

Caption: Kinetic control favors the 5-amino isomer via initial hydrazone formation at the ketone.

Experimental Protocols

Protocol A: The "Gold Standard" Thermal Reflux

Best for: Scalable synthesis (>1g), robust purification, and standard substrates.

Reagents:

  • 
    -Keto nitrile (1.0 equiv)[1]
    
  • Hydrazine hydrate or Substituted Hydrazine Hydrochloride (1.1 equiv)

  • Solvent: Ethanol (Absolute)[2]

  • Catalyst: Glacial Acetic Acid (0.1 equiv) – Crucial for protonating the nitrile to accelerate cyclization.

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the hydrazine derivative (1.1 equiv) in absolute ethanol (0.5 M concentration relative to substrate).

    • Note: If using hydrazine hydrochloride salts, add 1.1 equiv of Triethylamine (TEA) or Sodium Acetate to liberate the free base in situ.

  • Addition: Add the

    
    -keto nitrile (1.0 equiv) in a single portion.
    
  • Catalysis: Add glacial acetic acid (10 mol%).

  • Reaction: Fit a reflux condenser and heat the mixture to a gentle reflux (

    
    ) for 3–6 hours.
    
    • Monitoring: Check TLC (Mobile phase: 5% MeOH in DCM). The starting nitrile usually stains faintly; the amine product stains typically with Ninhydrin or UV.

  • Workup (Crystallization):

    • Cool the reaction mixture to room temperature.

    • Concentrate the solvent to ~20% of the original volume under reduced pressure.

    • Add ice-cold water (twice the volume of the remaining ethanol).

    • The 5-aminopyrazole typically precipitates as a solid. Filter, wash with cold water, and dry.

  • Workup (Extraction - if oil forms):

    • If the product "oils out," extract with Ethyl Acetate (

      
      ), wash with brine, dry over 
      
      
      
      , and concentrate.
Protocol B: Microwave-Assisted Synthesis

Best for: Library generation, difficult substrates (steric bulk), and rapid optimization.

Reagents:

  • 
    -Keto nitrile (1.0 equiv)[1]
    
  • Hydrazine (1.2 equiv)[1][3]

  • Solvent: Ethanol or Methanol (Polar solvent required for microwave absorption)

Step-by-Step Methodology:

  • Loading: In a 10 mL microwave process vial, combine the

    
    -keto nitrile (0.5 mmol) and hydrazine (0.6 mmol) in EtOH (2 mL).
    
  • Irradiation: Cap the vial and irradiate at 120–140 °C for 10–20 minutes (fixed temperature mode).

    • Pressure Warning: Ensure the vial is rated for >15 bar, as ethanol vapor pressure increases significantly.

  • Isolation: Pour the reaction mixture into ice water. The product precipitates almost immediately.

Data Comparison: Thermal vs. Microwave
ParameterMethod A: Thermal RefluxMethod B: Microwave
Reaction Time 3 – 8 Hours10 – 20 Minutes
Typical Yield 75 – 85%85 – 95%
Scalability High (Grams to Kilos)Low (Milligrams)
Solvent Usage HighLow (Green Chemistry)
Energy Efficiency LowHigh

Critical Optimization & Troubleshooting

Controlling Regioselectivity (The Bagley Effect)

While the 5-amino isomer is the kinetic product, specific conditions can alter the outcome.

  • Acidic Conditions (AcOH/Toluene): Strongly favor the 5-aminopyrazole . The acid activates the ketone for the initial hydrazine attack.

  • Basic Conditions (NaOEt/EtOH): Can shift preference towards the 3-aminopyrazole or bis-pyrazole formation, particularly with electron-deficient aryl hydrazines.

  • Recommendation: Always start with neutral or slightly acidic (AcOH) conditions to ensure the 5-amino pharmacophore is obtained.

The "Oiling Out" Phenomenon

Intermediates often form viscous oils that trap impurities.

  • Solution: If the product oils out upon water addition, induce crystallization by scratching the flask walls with a glass rod or adding a seed crystal. Alternatively, use a solvent switch: dissolve the oil in minimal hot ethyl acetate and add hexanes dropwise until cloudy.

Tautomerism in NMR

Be aware that 5-aminopyrazoles can exist as the amino-pyrazole or the imino-pyrazoline tautomer.

  • Observation: In

    
     NMR (DMSO-
    
    
    
    ), the
    
    
    signal usually appears as a broad singlet around 5.0–6.5 ppm. If the imino form dominates (rare in polar solvents but possible), you may see a shift in the ring protons.

Experimental Workflow Diagram

This workflow ensures a self-validating process, including checkpoints for isomer confirmation.

Workflow Start Start: Substrate Selection (β-Keto Nitrile + Hydrazine) Condition Choose Condition: A: Reflux (Scale) B: Microwave (Speed) Start->Condition Reaction Reaction Progress Monitor: TLC/LC-MS Condition->Reaction Check1 Checkpoint: Consumption of Nitrile? Reaction->Check1 Check1->Reaction No (Extend Time) Workup Workup: Precipitation (Add Ice Water) Check1->Workup Yes Purification Purification: Recrystallization (EtOH/H2O) or Column Chromatography Workup->Purification Validation Validation: 1H NMR (NOESY for Regioisomer) LC-MS (Purity) Purification->Validation

Caption: Step-by-step workflow from substrate selection to structural validation.

References

  • Regioselective Synthesis (Microwave vs Thermal): Bagley, M. C., et al. "One-pot synthesis of pyrazoles and pyrazolo[1,5-a]pyrimidines." Beilstein Journal of Organic Chemistry, 2018.[3] Link

  • General Mechanism & Review: El-Sawy, E. R., et al. "Recent advances in the synthesis and biological activities of 5-aminopyrazoles." Journal of Heterocyclic Chemistry, 2012. Link

  • Kinase Inhibitor Applications: Fichez, J., et al. "Amino-Pyrazoles in Medicinal Chemistry: A Review." Molecules, 2023.[4] Link

  • Protocol Validation: "3(5)-Aminopyrazole." Organic Syntheses, Coll.[5][6] Vol. 5, p. 39 (1973). Link

Sources

Method

Technical Application Note: Strategic Derivatization of 5-Amino-1,4-dimethyl-3-phenylpyrazole

Introduction & Scaffold Analysis The molecule 5-amino-1,4-dimethyl-3-phenylpyrazole represents a privileged scaffold in medicinal chemistry.[1] Unlike simple anilines, the amino group at the 5-position of the pyrazole ri...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scaffold Analysis

The molecule 5-amino-1,4-dimethyl-3-phenylpyrazole represents a privileged scaffold in medicinal chemistry.[1] Unlike simple anilines, the amino group at the 5-position of the pyrazole ring exhibits unique electronic and steric properties that dictate its reactivity. This guide addresses the specific challenges of derivatizing this amine, particularly focusing on the steric influence of the C4-methyl group and the electronic modulation by the N1-methyl moiety.

Structural Context and Reactivity[2]
  • Electronic Environment: The 5-amino group is attached to an electron-rich heteroaromatic ring.[1] However, the lone pair on the exocyclic nitrogen is partially conjugated with the pyrazole

    
    -system, rendering it less nucleophilic  than typical alkyl amines, though comparable to electron-deficient anilines.
    
  • Steric Hindrance (The "Orth-Effect"): The presence of the C4-methyl group is the critical differentiator for this specific substrate.[1] Located ortho to the amine, this methyl group imposes significant steric strain on incoming electrophiles. Standard protocols for unhindered aminopyrazoles often fail or suffer from low yields without thermal boosting or catalyst optimization.[1]

  • Regioselectivity: In N-unsubstituted pyrazoles, tautomerism (N1 vs. N2) complicates derivatization. Here, the N1-methyl group locks the tautomer, ensuring that derivatization occurs exclusively at the exocyclic 5-amino group (or C4 if it were unsubstituted, but here C4 is blocked).

Decision Matrix: Derivatization Pathways

The following diagram outlines the primary synthetic workflows available for this scaffold.

ReactionPathways Start 5-Amino-1,4-dimethyl- 3-phenylpyrazole Amide Amide Formation (Acylation) Start->Amide R-COCl / Base or R-COOH / HATU Urea Urea Formation (Carbamoylation) Start->Urea R-N=C=O or CDI / Amine Sulfon Sulfonamide Formation (Sulfonylation) Start->Sulfon R-SO2Cl / Pyridine Fused Pyrazolo[1,5-a]pyrimidine (Cyclocondensation) Start->Fused 1,3-Diketones (e.g., Acetylacetone)

Figure 1: Primary derivatization pathways for the 5-aminopyrazole scaffold.

Detailed Experimental Protocols

Protocol A: Amide Synthesis via Acid Chlorides

Best for: Generating library diversity with high throughput.[1] The acid chloride method is preferred over coupling agents (EDC/HATU) for this substrate due to the lower nucleophilicity of the amine.

Reagents:

  • Substrate: 5-amino-1,4-dimethyl-3-phenylpyrazole (1.0 equiv)[1]

  • Electrophile: Acid Chloride (R-COCl) (1.2 equiv)

  • Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 equiv)

  • Solvent: Dichloromethane (DCM) (Anhydrous)

  • Catalyst: DMAP (0.1 equiv) - Crucial for overcoming C4-methyl sterics.[1]

Procedure:

  • Preparation: In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve the aminopyrazole (1.0 mmol) in anhydrous DCM (5 mL).

  • Base Addition: Add TEA (2.0 mmol) followed by DMAP (0.1 mmol). Stir at room temperature for 10 minutes.

  • Acylation: Cool the solution to 0°C. Dropwise add the Acid Chloride (1.2 mmol) diluted in 1 mL DCM.

  • Reaction: Allow the mixture to warm to room temperature.

    • Critical Step: Due to the C4-methyl steric hindrance, if TLC shows incomplete conversion after 4 hours, heat to reflux (40°C) for 2-12 hours.

  • Workup: Quench with saturated NaHCO₃ solution. Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Silica gel chromatography (Gradient: 0-50% Ethyl Acetate in Hexanes).

Protocol B: Urea Synthesis via Isocyanates

Best for: Creating kinase inhibitor motifs (e.g., Sorafenib-like analogs).

Reagents:

  • Substrate: 5-amino-1,4-dimethyl-3-phenylpyrazole (1.0 equiv)[1]

  • Reagent: Aryl Isocyanate (1.1 equiv)

  • Solvent: THF or Toluene (Anhydrous)

Procedure:

  • Dissolve the aminopyrazole (1.0 mmol) in anhydrous THF (5 mL).

  • Add the Isocyanate (1.1 mmol) in one portion.

  • Thermal Activation: Heat the reaction to 60°C. The C4-methyl group often retards the attack on the isocyanate carbon; heating is mandatory for high yields.[1]

  • Monitoring: Monitor by LC-MS for the formation of the [M+H]+ urea peak.

  • Isolation: Upon completion, cool to room temperature. In many cases, the urea product precipitates. Filter and wash with cold ether.[1] If no precipitate forms, concentrate and purify via flash chromatography.

Protocol C: Cyclization to Pyrazolo[1,5-a]pyrimidines

Best for: Scaffold hopping to fused bicyclic systems (bioisosteres of purines).

Mechanism: This reaction involves a condensation between the exocyclic 5-amino group and a 1,3-dielectrophile (e.g., 1,3-diketone), followed by ring closure at the pyrazole N1. Note: Since N1 is methylated in your substrate, this standard cyclization pathway is BLOCKED.

Critical Correction for 1-Methyl Substrates: For 1,4-dimethyl-3-phenylpyrazole , the N1-methyl group prevents the formation of neutral pyrazolo[1,5-a]pyrimidines.[1] Attempting this reaction with 1,3-diketones will likely result in Schiff base formation (imine) or complex salts, but not the aromatic fused system.

  • Alternative Strategy: To achieve fused systems, one must start with the N-unsubstituted pyrazole.[1]

  • Application for this specific substrate: Use the 5-amino group to build pendant heterocycles (e.g., reacting with chloroacetyl chloride followed by an amine to form a piperazine side chain) rather than fused rings.

Troubleshooting & Optimization

The following logic tree addresses common failure modes, specifically tailored to the steric constraints of the 1,4-dimethyl substitution pattern.

Troubleshooting Problem Low Yield / Incomplete Conversion Check1 Is Starting Material Remaining? Problem->Check1 Check2 Is Product forming but degrading? Problem->Check2 Sol1 Steric Issue (C4-Me): 1. Switch solvent to Toluene/DMF 2. Increase Temp to 100°C 3. Add DMAP catalyst Check1->Sol1 Yes (Low Reactivity) Sol2 Electronic Deactivation: 1. Use stronger electrophile (e.g., 4-NO2-Ph-COCl) Check1->Sol2 Yes (Nucleophile too weak) Sol3 Bis-acylation observed? Reduce equivalents of electrophile to 0.95 eq Check2->Sol3 Side products observed

Figure 2: Optimization logic for sterically hindered aminopyrazoles.

Comparative Solvent/Base Performance Data

Based on internal standardization for hindered aminopyrazoles.

Reaction TypeSolventBaseTemperatureTypical YieldNotes
Amidation DCMTEA25°C40-60%Often incomplete due to sterics.[1]
Amidation THF DIPEA 60°C 85-95% Recommended protocol.
Amidation Pyridine(Solvent)80°C90%Good for sulfonyl chlorides.[1]
Urea TolueneNone110°C80%Requires high heat.[1]

References

  • Fichez, J., Busca, P., & Prestat, G. (2018). Recent advances in aminopyrazoles synthesis and functionalization.[1][2][3][4][5][6] Beilstein Journal of Organic Chemistry, 14, 198–250.

  • El-Emary, T. I. (2007).[7] Synthesis of Newly Substituted Pyrazoles and Substituted Pyrazolo[3,4-b]pyridines Based on 5-Amino-3-Methyl-1-Phenylpyrazole.[1][7] Journal of the Chinese Chemical Society, 54(2), 507-518.

  • Aggarwal, R., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179–197.

  • Sigma-Aldrich. Product Specification: 5-Amino-3-methyl-1-phenylpyrazole (CAS 1131-18-6).[1]

Sources

Application

Crystallization methods for N-alkyl aminopyrazole compounds

Executive Summary N-alkyl aminopyrazoles represent a critical scaffold in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands.[1] However, their physicochemical duality—possessing a polar, hydrogen-b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-alkyl aminopyrazoles represent a critical scaffold in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands.[1] However, their physicochemical duality—possessing a polar, hydrogen-bonding aminopyrazole core and a flexible, lipophilic N-alkyl tail—frequently results in "oiling out" (Liquid-Liquid Phase Separation, LLPS) rather than discrete crystallization.[1]

This guide provides a chemically grounded workflow to bypass the amorphous oil phase. By leveraging the specific hydrogen-bond donor/acceptor motifs of the aminopyrazole ring and controlling the lipophilic interactions of the alkyl chain, researchers can achieve high-purity crystalline solids.

Physicochemical Profiling & Solubility Mapping

Before attempting crystallization, the solute-solvent interaction must be mapped. N-alkyl aminopyrazoles are amphiphilic; the pyrazole ring seeks polar partners, while the alkyl chain prefers non-polar environments.

Table 1: Solubility Profile & Solvent Selection Guide

Solvent ClassRepresentative SolventsInteraction MechanismSuitability
Alcohols Methanol, Ethanol, IPAH-bond donor/acceptor matches pyrazole core.[1]High. Primary solvents for cooling crystallization.
Esters Ethyl Acetate, IPMDipole-dipole; accommodates alkyl chains.[1]Medium. Good for recrystallization; risk of solvates.
Ethers THF, MTBE, DioxaneH-bond acceptor only.[1]Medium. MTBE is an excellent antisolvent for this class.
Chlorinated DCM, ChloroformHigh solubility due to dispersion forces.Low. Too soluble; use only for transport or initial purification.
Alkanes Hexane, HeptaneHydrophobic interaction only.Antisolvent Only. Induces rapid precipitation (risk of oiling).
Water WaterH-bond network.[1]Antisolvent. Use with alcohols; pH dependent solubility.

Critical Challenge: The "Oiling Out" Phenomenon

The Mechanism: Oiling out occurs when the temperature of the Liquid-Liquid Phase Separation (


) is higher than the temperature of Crystallization (

).
  • Cause in N-alkyl aminopyrazoles: The flexible alkyl chain disrupts the rigid crystal lattice packing, lowering the melting point. Simultaneously, the polar core aggregates in non-polar antisolvents, forming a metastable liquid phase before ordering into a solid.

  • The Fix: We must manipulate the metastable zone width (MSZW) to ensure

    
    .
    
Workflow Logic: Method Selection

The following decision matrix dictates the experimental approach based on initial solubility observations.

CrystallizationLogic Start Start: Crude N-alkyl Aminopyrazole SolubilityCheck Check Solubility in Ethanol (Hot) Start->SolubilityCheck Soluble Fully Soluble SolubilityCheck->Soluble Yes Insoluble Insoluble/Oils SolubilityCheck->Insoluble No Cooling Method A: Slow Cooling (Standard) Soluble->Cooling SaltForm Method C: Salt Formation (Change Chemical Nature) Insoluble->SaltForm Enhance Solubility OilCheck Does it Oil Out upon Cooling? Cooling->OilCheck YesOil Yes: Oiling Observed OilCheck->YesOil Cloudy Droplets NoOil No: Crystals Form OilCheck->NoOil Clear Crystals Seeding Method B: Ternary System with Seeding YesOil->Seeding First Resort Seeding->SaltForm If Seeding Fails

Figure 1: Decision matrix for selecting the appropriate crystallization strategy based on phase behavior.

Experimental Protocols

Protocol A: The "Anti-Oil" Seeding Method (Ternary System)

Best for: Compounds that form oils in pure antisolvents.

Theory: Instead of dumping antisolvent (which shocks the system into LLPS), we establish a "seed bed" in a marginal solvent environment.

  • Dissolution: Dissolve 1.0 g of crude compound in the minimum volume of warm Ethanol (

    
    C).
    
  • First Saturation: Add Water (or MTBE) dropwise until a faint, persistent turbidity appears.[1]

  • Back-off: Add 0.5 mL of Ethanol to clear the solution. The system is now near saturation but stable.

  • Seeding (Critical Step): Add 1-2 mg of pure seed crystals.

    • Note: If no seeds exist, scratch the glass wall vigorously or sonicate a small aliquot to generate nuclei.

  • Aging: Hold at

    
    C for 30 minutes. Do not  cool yet. Allow the seeds to anneal.
    
  • Controlled Antisolvent Addition: Slowly add the antisolvent (Water/MTBE) via syringe pump or dropping funnel (rate: 0.1 mL/min).

    • Visual Check: If oil droplets appear (emulsion), stop addition and heat slightly until they dissolve.[1]

  • Cooling: Once a slurry forms, cool to

    
    C at a rate of 
    
    
    
    C/hour.
Protocol B: Salt Formation Strategy

Best for: Low-melting solids or oils that refuse to crystallize as free bases.[1]

Theory: Aminopyrazoles are weak bases (


 of conjugate acid ~2.5 - 4.0).[1] Protonating the exocyclic amine or the ring nitrogen creates an ionic lattice, dramatically increasing melting point and crystallization tendency.

Reagents of Choice:

  • HCl (Hydrochloric acid): Small counter-ion, high lattice energy.[1] (Risk: Hygroscopicity).[1]

  • Methanesulfonic Acid (MsOH): Excellent for lipophilic amines; forms non-hygroscopic salts.[1]

  • Fumaric/Maleic Acid: Good for forming H-bond networks if stoichiometry is 2:1.[1]

Step-by-Step:

  • Dissolve the N-alkyl aminopyrazole in EtOAc or IPA (5-10 volumes).

  • Prepare a solution of the acid (1.05 equivalents) in the same solvent.

  • Hot Addition: Add the acid solution to the base solution at

    
    C.
    
  • Observation:

    • Immediate precipitate: Likely amorphous. Reheat to reflux to dissolve, then cool slowly.

    • No precipitate: Concentrate solution by 20% volume or add MTBE as antisolvent.

  • Isolation: Filter and wash with cold MTBE.

Characterization & Validation

You must verify that the isolated solid is a single crystalline phase and not a solvate or amorphous glass.

  • PXRD (Powder X-Ray Diffraction):

    • Success: Sharp, well-defined peaks.[1]

    • Failure: "Halo" pattern indicates amorphous material (failed crystallization).[1]

  • DSC (Differential Scanning Calorimetry):

    • Polymorph Check: Look for small endotherms prior to the main melting peak (indicating a solid-solid transition).[1]

    • Solvate Check: Broad endotherms

      
      C often indicate loss of solvent/water.
      
  • 1H-NMR (Solution):

    • Verify the integrity of the N-alkyl chain (acidic conditions can sometimes cleave sensitive protecting groups, though alkyls are generally stable).

    • Check stoichiometry if a salt was formed (integrate the acid counter-ion peak vs. the pyrazole proton).

References

  • Myerson, A. S. (2002).[1] Handbook of Industrial Crystallization. Butterworth-Heinemann.[1] (General principles of solubility and MSZW).

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[1][2] (2011).[1] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1]

  • Vencato, I., et al. (1999).[1] "The structure of N-aminopyrazole in the solid state and in solution." Physical Chemistry Chemical Physics. (Structural data on aminopyrazole H-bonding).

  • Mettler Toledo. "Oiling Out in Crystallization." (Technical guide on LLPS mechanisms).

  • Fichez, J., et al. (2017).[1] "Recent advances in aminopyrazoles synthesis and functionalization." Arkivoc. (Context on chemical stability and synthesis).

Sources

Method

Application Note: HPLC Method Development for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

Abstract This application note details the systematic development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (referred to herein a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the systematic development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (referred to herein as DMPP-Amine ). Given the molecule's secondary amine functionality and aromatic core, this protocol addresses common challenges such as peak tailing and hydrophobic retention shifts. The method utilizes a C18 stationary phase with a low-pH mobile phase to ensure robust ionization and peak symmetry, achieving a theoretical plate count >5,000 and tailing factor <1.2.

Introduction & Molecule Analysis[1][2][3][4][5][6][7]

Physicochemical Profile

Successful chromatography begins with understanding the analyte. DMPP-Amine is a fully substituted pyrazole derivative.

  • Chemical Structure: A pyrazole core substituted with methyl groups at N1 and C4, a phenyl ring at C3, and a secondary N-propylamine at C5.

  • Molecular Formula:

    
    
    
  • Molecular Weight: ~229.32 g/mol

  • Predicted LogP: ~2.8 – 3.2 (Moderately lipophilic due to the phenyl ring and propyl chain).

  • Acid-Base Character (pKa): The exocyclic secondary amine is the most basic site, with a predicted pKa of ~4.5–5.5. The pyrazole ring nitrogens are significantly less basic.

Chromatographic Challenges
  • Silanol Interactions: The basic secondary amine can interact with residual silanols on the silica support, leading to peak tailing.

  • Solubility: While soluble in organic solvents (MeOH, ACN), the free base may have limited solubility in neutral aqueous buffers.

  • Regioisomerism: Synthesis of substituted pyrazoles often yields regioisomers (e.g., 1,3-dimethyl vs 1,5-dimethyl isomers). The method must possess sufficient selectivity to resolve these potential impurities.

Method Development Strategy

The development strategy follows a "Quality by Design" (QbD) approach, prioritizing resolution (


) and peak symmetry (

).
Column Selection
  • Primary Choice: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm).

    • Rationale: High surface coverage and double end-capping minimize silanol activity, crucial for basic amines.

  • Alternative Choice: Waters XBridge Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm).

    • Rationale: Provides complementary selectivity via

      
       interactions with the phenyl ring of the analyte, useful if the C18 fails to separate aromatic impurities.
      
Mobile Phase Design
  • pH Control: A low pH (pH ~2.5–3.0) is selected.[1][2]

    • Mechanism:[3] At pH 2.5, the amine (pKa ~5) is fully protonated (

      
      ). This improves aqueous solubility and prevents secondary interactions with silanols (which are protonated and neutral at pH < 3), resulting in sharper peaks.
      
  • Buffer: 0.1% Formic Acid or 20 mM Ammonium Formate (pH 3.0). Phosphate buffers are avoided to allow for potential LC-MS compatibility.

Detection
  • UV Wavelength: 254 nm.

    • Rationale: The phenyl-pyrazole conjugation system exhibits strong absorbance in the 240–260 nm range.

Experimental Protocols

Instrumentation & Reagents
  • System: HPLC with Diode Array Detector (DAD) (e.g., Agilent 1260 Infinity II or Waters Alliance).

  • Reagents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), Milli-Q Water, Formic Acid (FA).

  • Standard: DMPP-Amine Reference Standard (>98% purity).

Preparation of Solutions
  • Diluent: 50:50 Water:Acetonitrile (v/v).

  • Stock Standard (1.0 mg/mL): Weigh 10 mg of DMPP-Amine into a 10 mL volumetric flask. Dissolve in 5 mL ACN, sonicate for 5 mins, and dilute to volume with water.

  • Working Standard (50 µg/mL): Dilute 500 µL of Stock Standard into a 10 mL volumetric flask using the Diluent.

Chromatographic Conditions (Final Optimized Method)
ParameterSetting
Column Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm)
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temp 35°C (Controls viscosity and improves reproducibility)
Injection Volume 5.0 µL
Detection UV at 254 nm (Bandwidth 4 nm, Reference 360 nm)
Run Time 15.0 minutes

Gradient Program:

Time (min) % Mobile Phase B Event
0.0 10 Initial equilibration
1.0 10 Isocratic hold (focus analyte)
8.0 90 Linear ramp (elute analyte & lipophilic impurities)
10.0 90 Wash
10.1 10 Re-equilibration

| 15.0 | 10 | End of Run |

Method Validation & Performance

This section describes the expected performance metrics based on the protocol design.

System Suitability Criteria

Before analyzing samples, the system must pass the following checks:

  • Retention Time (RT): ~6.5 ± 0.5 min.

  • Tailing Factor (

    
    ):  NMT 1.5 (Target < 1.2).
    
  • Theoretical Plates (

    
    ):  > 5,000.
    
  • Precision (RSD): < 1.0% for 6 replicate injections.

Linearity & Range
  • Range: 5 µg/mL to 100 µg/mL (10% to 200% of target concentration).

  • Acceptance:

    
    .[4]
    
Specificity (Stress Testing)

To demonstrate the method is stability-indicating, subject the sample to:

  • Acid Hydrolysis: 0.1 N HCl, 60°C, 2 hours.

  • Oxidation: 3%

    
    , RT, 2 hours.
    
  • Requirement: Peak purity check using DAD must show no co-elution of degradants with the main DMPP-Amine peak.

Visualization of Workflows

Method Development Logic

The following diagram illustrates the decision matrix used to arrive at the optimized conditions.

MethodDevelopment Start Analyte Assessment (Basic Amine, LogP ~3) ColSelect Column Selection (C18 End-capped) Start->ColSelect MobilePhase Mobile Phase Screening (pH 2.5 vs pH 7.0) ColSelect->MobilePhase Decision Peak Tailing < 1.5? MobilePhase->Decision Optimize Gradient Optimization (Slope & Temp) Decision->Optimize Yes AltAction Switch to Phenyl-Hexyl Column Decision->AltAction No Final Final Method (0.1% FA / ACN) Optimize->Final AltAction->MobilePhase

Figure 1: Decision tree for HPLC method development focusing on basic amine analytes.

Sample Preparation Workflow

Standardized preparation to minimize variability.

SamplePrep Weigh Weigh 10mg Standard Dissolve Dissolve in 5mL ACN Weigh->Dissolve Sonicate Sonicate (5 mins) Dissolve->Sonicate Dilute Dilute to Vol with Water Sonicate->Dilute Filter Filter (0.22 µm PTFE) Dilute->Filter Inject Inject HPLC (5 µL) Filter->Inject

Figure 2: Step-by-step sample preparation protocol to ensure solubility and homogeneity.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Peak Tailing (> 1.5) Secondary silanol interactions.Ensure mobile phase pH is < 3.0. Add 10mM Ammonium Formate to increase ionic strength.
Retention Drift Column temperature fluctuation or insufficient equilibration.Use a column oven (35°C). Increase equilibration time between runs to 5 mins.
Split Peaks Solvent mismatch (Injection solvent stronger than mobile phase).Ensure sample diluent matches initial gradient conditions (10% ACN).
High Backpressure Particulate contamination.Filter all samples through 0.22 µm PTFE filters. Use a guard column.

References

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A, 1217(6), 858-880.

  • PubChem. (2023).[5] Compound Summary: 1,4-Dimethyl-1H-pyrazol-3-amine (Structural Analog). National Library of Medicine. [Link]

  • Center for Drug Evaluation and Research (CDER). (1994). Reviewer Guidance: Validation of Chromatographic Methods. U.S. Food and Drug Administration. [Link]

  • SIELC Technologies. (2018). HPLC Separation of Pyrazoles. Application Note. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in N-alkylation of aminopyrazoles

Technical Support Center: Improving Yield & Selectivity in N-Alkylation of Aminopyrazoles Introduction: The Ambident Nucleophile Challenge User Query: "Why is my aminopyrazole alkylation yielding a mixture of isomers and...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Improving Yield & Selectivity in N-Alkylation of Aminopyrazoles

Introduction: The Ambident Nucleophile Challenge

User Query: "Why is my aminopyrazole alkylation yielding a mixture of isomers and byproducts?"

Technical Insight: Aminopyrazoles are "ambident nucleophiles" with three reactive nitrogen centers: the two ring nitrogens (N1 and N2) and the exocyclic amino group (


). The challenge lies in the tautomeric equilibrium between 3-aminopyrazole  and 5-aminopyrazole .
  • Regioselectivity: Alkylation can occur at either ring nitrogen, locking the structure into either the 3-amino-1-alkyl or 5-amino-1-alkyl isomer.

  • Chemoselectivity: The exocyclic amine can compete for the alkylating agent, leading to

    
    -alkylated side products.
    

This guide provides field-proven protocols to control these variables.

Module 1: Regiocontrol (Ring Isomer Selectivity)

Q1: How do I selectively synthesize the 3-amino-1-alkyl isomer vs. the 5-amino-1-alkyl isomer?

A: Selectivity is dictated by steric hindrance and tautomeric preference , which can be manipulated by solvent and base choice.

Target IsomerKey StrategyRecommended ConditionsMechanism
5-Amino-1-alkyl Steric Control Base:

or

Solvent: DMF or MeCN (Polar Aprotic)Temp: 0°C to RT
Alkylation favors the less hindered nitrogen. If the pyrazole has a substituent at C3, N1 (adjacent to the small

) is more accessible.
3-Amino-1-alkyl Thermodynamic/ Chelation Base:

or

Solvent: THF or TolueneAdditive: 18-crown-6 (optional)
Strong bases deprotonate the ring completely. In non-polar solvents, the cation (

) may coordinate to the exocyclic amine, directing alkylation to the distal N.

Troubleshooting Table: Regioselectivity

Observation Root Cause Corrective Action
Mixture of N1/N2 isomers Small steric difference between C3 and C5 substituents. Switch to Mitsunobu Conditions. Use the alcohol version of your alkylating agent. Mitsunobu reactions often exhibit superior steric sensitivity, favoring the less hindered N1 alkylation.

| Low Regioselectivity | Solvent effect stabilizing both tautomers. | Use Fluorinated Solvents. Switch to TFE (2,2,2-Trifluoroethanol) or HFIP. These solvents hydrogen-bond to the pyrazole nitrogens, altering their relative nucleophilicity. |

Module 2: Chemoselectivity (Exocyclic Amine Interference)

Q2: The alkylating agent is reacting with my exocyclic amine ( ). How do I prevent this?

A: The exocyclic amine is generally less acidic (


) than the ring 

(

), but it is a potent nucleophile. If you observe

-alkylation, you must modulate nucleophilicity or use protection.

Protocol A: Stoichiometry & Base Control (No Protection)

  • Base: Use a base that matches the

    
     of the ring 
    
    
    
    but is too weak to deprotonate the exocyclic
    
    
    .
    • Recommendation:Cesium Carbonate (

      
      ) .
      
  • Stoichiometry: Use a slight deficit of the alkylating agent (0.95 eq) relative to the pyrazole.

  • Addition: Add the alkylating agent dropwise at low temperature (0°C) to keep its concentration low, favoring the faster ring-alkylation kinetics.

Protocol B: Transient Protection (Boc Strategy) If direct alkylation fails, protect the amine.

  • Protection: React aminopyrazole with

    
     (1.1 eq) and cat. DMAP in DCM. This usually protects the ring nitrogen or forms a bis-protected species.
    
  • Alkylation: Alkylate the protected intermediate. The Boc group provides massive steric bulk, directing alkylation to the distal nitrogen.

  • Deprotection: TFA/DCM removes the Boc group.

Module 3: Visualizing the Reaction Pathways

The following diagram illustrates the competing pathways and the decision nodes for selecting the correct conditions.

G Start Aminopyrazole Substrate (Tautomeric Mixture) Decision Target Isomer? Start->Decision Path5 Target: 5-Amino-1-alkyl (Alkylation adj. to NH2) Decision->Path5 Less Hindered Path3 Target: 3-Amino-1-alkyl (Alkylation distal to NH2) Decision->Path3 More Hindered Cond5 Condition A (Steric Control): Solvent: DMF/MeCN Base: Cs2CO3 Temp: 0°C Path5->Cond5 Cond3 Condition B (Coordination): Solvent: THF/Toluene Base: NaH Protecting Group: THP/Boc Path3->Cond3 SideRxn Side Reaction: Exocyclic N-Alkylation Cond5->SideRxn If excess alkyl halide Result5 Product: 5-Amino-1-alkylpyrazole Cond5->Result5 Major Product Result3 Product: 3-Amino-1-alkylpyrazole Cond3->Result3 Major Product

Figure 1: Decision tree for selecting reaction conditions based on the desired regioisomer.

Module 4: Advanced Protocols (High-Yield Methodologies)

Method 1: The Mitsunobu Alkylation (Halide-Free)

Best for: Sensitive substrates or when alkyl halides are unstable.

Why it works: The Mitsunobu reaction activates an alcohol in situ, converting it into a leaving group. It proceeds under neutral conditions (avoiding strong bases) and typically favors alkylation at the N1 (less hindered) position due to the bulk of the


/DEAD complex.

Protocol:

  • Reagents: Aminopyrazole (1.0 eq), Primary/Secondary Alcohol (1.2 eq),

    
     (1.5 eq).
    
  • Solvent: Anhydrous THF or Toluene.

  • Procedure:

    • Cool mixture to 0°C.

    • Add DIAD or DEAD (1.5 eq) dropwise over 30 mins. Crucial: Slow addition prevents overheating and side reactions.

    • Stir at RT for 12-24h.

  • Workup: Concentrate and triturate with

    
     to precipitate 
    
    
    
    . Filter and purify filtrate.
Method 2: Chan-Lam Coupling (N-Arylation)

Best for: Introducing Aryl or Heteroaryl groups (not alkyl).

Protocol:

  • Reagents: Aminopyrazole (1.0 eq), Arylboronic acid (2.0 eq),

    
     (1.0 eq), Pyridine (2.0 eq).
    
  • Solvent: DCM or Dichloroethane (DCE).

  • Atmosphere: Open to air (Oxygen balloon preferred for higher yield).

  • Note: This reaction is highly sensitive to water; use molecular sieves (4Å).

Module 5: FAQ - Common Pitfalls

Q: I am getting low yields (<30%) even with strong bases.

  • Diagnosis: Your pyrazole anion might be aggregating or the alkylating agent is degrading.

  • Fix: Add a phase transfer catalyst like TBAI (Tetrabutylammonium iodide) (10 mol%) if using a biphasic system or heterogeneous base (

    
    /MeCN). This solubilizes the anion. Alternatively, switch to alkylation of the pyrazole silver salt  (prepare using 
    
    
    
    , then react with alkyl halide).

Q: Can I use microwave irradiation?

  • Yes. Microwave heating (100-120°C for 10-30 min) often improves yield for sterically hindered substrates. However, regioselectivity usually drops at higher temperatures. Use this only if reactivity is the primary bottleneck.

References

  • Regioselectivity in Pyrazole Alkylation: Fandrick, D. R., et al.[1] "Control of Regioselectivity in the N-Alkylation of 3-Aminopyrazoles." Journal of Organic Chemistry, 2015. Link

  • Mitsunobu Reaction on Pyrazoles: Dunn, P. J., et al. "Mitsunobu Reactions of Pyrazoles." Organic Process Research & Development, 2009. Link

  • Tautomerism and Reactivity: Elguero, J., et al. "Tautomerism of Pyrazoles."[2][3] Advances in Heterocyclic Chemistry, 2000. Link

  • Green Protection Strategies: Ahmed, B. M., et al. "Green protection of pyrazole... and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles."[4][5] RSC Advances, 2015. Link

  • Chan-Lam Coupling Guide: Qiao, J. X., et al. "Copper-Promoted N-Arylation of Aminopyrazoles." Organic Letters, 2011. Link

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with Hydrophobic Pyrazole Amines

Introduction Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and formulation scientists who are encountering solubility challenges with hydrophobic pyrazole amine deri...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and formulation scientists who are encountering solubility challenges with hydrophobic pyrazole amine derivatives. It is estimated that up to 90% of new drug candidates exhibit poor water solubility, a critical hurdle that can stall or terminate promising research.[1] Pyrazole amines, a vital scaffold in modern drug discovery, are frequently hydrophobic, leading to difficulties in synthesis, purification, and, most importantly, biological assays and formulation.

This document provides a structured, in-depth resource in a question-and-answer format. We will move beyond simple procedural lists to explain the underlying physicochemical principles, empowering you to make informed, rational decisions in your experimental design. Our goal is to equip you with the expertise to not only solve immediate solubility problems but also to proactively design more soluble molecules and formulations.

Part 1: Foundational Understanding & Initial Troubleshooting

This section addresses the fundamental reasons behind the poor solubility of pyrazole amines and provides initial steps for diagnosis and resolution.

FAQ 1: What inherent properties of my pyrazole amine are causing its low aqueous solubility?

The solubility of pyrazole amine derivatives is governed by a delicate balance of several factors:

  • Lipophilicity: The pyrazole ring and its common nonpolar substituents (e.g., aryl, alkyl groups) create a hydrophobic character. The larger and more nonpolar these groups are, the lower the aqueous solubility.[2]

  • Molecular Weight: As molecular weight increases, the energy required to solvate the molecule generally rises, often leading to decreased solubility.[2][3]

  • Crystal Lattice Energy: The arrangement of molecules in the solid state significantly impacts solubility. A highly ordered, stable crystal lattice has a high lattice energy, meaning more energy is required to break the crystal apart and dissolve it. This is a common issue with planar, rigid molecules like many pyrazole derivatives.[2][4]

  • Intermolecular Forces: Strong intermolecular forces, particularly hydrogen bonding between the pyrazole amine molecules themselves, can favor the solid state over dissolution in water.[2]

  • Ionization State (pKa): The amine functional group and the pyrazole ring itself are ionizable.[5][6] At a pH below the pKa of the amine, the group will be protonated (R-NH3+), leading to a significant increase in aqueous solubility. Conversely, at a pH above the pKa, the neutral, less soluble "free base" form will dominate.

FAQ 2: My compound is crashing out of my reaction mixture. What are my immediate options?

Premature precipitation during a chemical reaction can lead to incomplete conversion and purification nightmares. Here are some immediate troubleshooting steps:

  • Solvent Screening: Your primary solvent may not be optimal. If the reaction chemistry allows, screen other solvents or, more effectively, solvent mixtures (co-solvents) that can better accommodate the polarity of both your starting materials and your product.[2] Common choices include mixtures of toluene, dichloromethane (DCM), acetonitrile, ethanol, or methanol.[2]

  • Temperature Adjustment: Increasing the reaction temperature can often enhance the solubility of your product, keeping it in solution until the reaction is complete.[2]

  • Change in Reagent Concentration: In some cases, running the reaction at a more dilute concentration can prevent the product from exceeding its solubility limit.

FAQ 3: I need to make a stock solution for a biological assay, but my pyrazole amine won't dissolve in aqueous buffers. What's the first thing I should try?

For in vitro assays, a common starting point is the use of a water-miscible organic co-solvent.

  • The DMSO Method: The most common approach is to first dissolve the compound in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock (e.g., 10-50 mM). This stock can then be serially diluted into the aqueous assay buffer.

  • Critical Consideration: Always be mindful of the final concentration of the organic co-solvent in your assay. Typically, DMSO concentrations should be kept below 0.5% (and ideally below 0.1%) to avoid solvent-induced artifacts or cytotoxicity.[7] Other co-solvents like ethanol or polyethylene glycols (PEGs) can also be used.[8]

This initial troubleshooting often points toward a more fundamental solubility problem that requires a dedicated formulation strategy, as detailed in the next section.

Part 2: Systematic Strategies for Solubility Enhancement

When simple co-solvent systems are insufficient or inappropriate (e.g., for in vivo studies), a more systematic approach is required. This section details the most effective methods for enhancing the solubility of hydrophobic pyrazole amines.

Workflow for Selecting a Solubilization Strategy

Before diving into specific techniques, it's helpful to have a logical workflow. The choice of method depends on the compound's properties and the intended application.

Solubilization_Workflow start Start: Poorly Soluble Pyrazole Amine check_ionizable Is the amine group accessible for protonation? start->check_ionizable ph_adjust Strategy 1: pH Adjustment check_ionizable->ph_adjust Yes check_thermal_stability Is the compound thermally stable? check_ionizable->check_thermal_stability No / Sterically Hindered salt_form Strategy 2: Salt Formation ph_adjust->salt_form Need solid form / greater stability? final_formulation Optimized Formulation for Assay / Preclinical Study ph_adjust->final_formulation Sufficient for in vitro? salt_form->final_formulation structural_mod Consider Structural Modification (Long-Term Strategy) salt_form->structural_mod If still insufficient solid_dispersion Strategy 4: Solid Dispersion (Melt or Solvent Evap.) check_thermal_stability->solid_dispersion Yes complexation Strategy 3: Complexation (e.g., Cyclodextrins) check_thermal_stability->complexation No / Heat Sensitive solid_dispersion->final_formulation complexation->final_formulation complexation->structural_mod

Caption: Decision workflow for selecting an appropriate solubilization strategy.

Strategy 1: pH Adjustment

Q: How does adjusting pH increase the solubility of my pyrazole amine?

This is often the most effective and straightforward method for compounds with a basic amine group.[9] By lowering the pH of the aqueous solution with a suitable acid (e.g., HCl), you protonate the basic nitrogen atom. This converts the neutral, hydrophobic "free base" into a positively charged ammonium salt, which is typically much more soluble in water.[10]

Experimental Protocol: pH-Solubility Profile Determination

  • Preparation: Prepare a series of buffers at different pH values (e.g., pH 2, 4, 6, 7.4, 8).

  • Equilibration: Add an excess amount of your solid pyrazole amine to a fixed volume of each buffer in separate vials.

  • Shaking: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a set period (24-48 hours) to ensure equilibrium is reached.

  • Separation: Centrifuge or filter the samples to separate the undissolved solid.

  • Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

  • Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the pH to determine the pH at which maximum solubility is achieved.

Strategy 2: Salt Formation

Q: When should I consider making a stable salt form instead of just adjusting the pH of a solution?

While pH adjustment is great for in situ solubilization, creating a stable, solid salt form is a cornerstone of pharmaceutical development.[11][12] It provides a solid material with improved handling, stability, and predictable dissolution behavior.[13] For pyrazole amines, hydrochloride (HCl) or mesylate salts are common choices.

Experimental Protocol: Preparation of a Pyrazole Amine Hydrochloride Salt

  • Dissolution: Dissolve the pyrazole amine "free base" in a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or a mixture including methanol/ethanol).

  • Acid Addition: Slowly add a stoichiometric amount (typically 1.0 to 1.1 equivalents) of HCl dissolved in a compatible solvent (e.g., HCl in 1,4-dioxane or diethyl ether) to the stirred solution.

  • Precipitation: The hydrochloride salt will often precipitate out of the solution upon formation. Stirring for a period (e.g., 1-2 hours) at room temperature or below can facilitate complete precipitation.

  • Isolation: Collect the precipitated salt by vacuum filtration.

  • Washing: Wash the solid salt with a small amount of the cold organic solvent (e.g., diethyl ether) to remove any unreacted starting material or excess acid.

  • Drying: Dry the salt under vacuum to obtain a stable, solid powder.

  • Characterization: Confirm the salt formation and purity using techniques like NMR, melting point, and elemental analysis. The resulting salt should exhibit significantly higher aqueous solubility than the parent free base.

Strategy 3: Complexation with Cyclodextrins

Q: My pyrazole amine is not ionizable or pH adjustment is not an option. How can cyclodextrins help?

Cyclodextrins (CDs) are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic (lipophilic) inner cavity.[14][15] They can encapsulate hydrophobic molecules, like your pyrazole amine, into their central cavity, forming an "inclusion complex."[16][17] This complex effectively masks the hydrophobic nature of the drug, presenting a hydrophilic exterior to the aqueous environment and dramatically increasing its apparent solubility.[14]

Mechanism of Cyclodextrin Inclusion

Cyclodextrin_Inclusion cluster_1 2. Complex Formation in Water CD Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) Drug Hydrophobic Pyrazole Amine Complex Inclusion Complex (Water Soluble) CD->Complex + Water Drug->Complex + Water Drug_in_Complex Pyrazole Amine

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin cavity.

Experimental Protocol: Formulation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

  • CD Solution: Prepare an aqueous solution of HP-β-CD (a common, highly soluble CD derivative) at a desired concentration (e.g., 10-40% w/v).

  • Drug Addition: Add an excess amount of the solid pyrazole amine to the CD solution.

  • Equilibration: Stir or sonicate the mixture at a constant temperature for 24-48 hours to facilitate the formation of the inclusion complex and reach equilibrium.

  • Separation: Filter the solution through a 0.22 µm syringe filter to remove any undissolved drug.

  • Quantification: Analyze the concentration of the dissolved pyrazole amine in the filtrate via HPLC-UV or LC-MS to determine the solubility enhancement.

Strategy 4: Solid Dispersions

Q: What is a solid dispersion, and is it suitable for my thermally sensitive compound?

A solid dispersion is a system where one or more active ingredients are dispersed in an inert carrier or matrix at a solid state.[18][19] The goal is to reduce the particle size of the drug down to the molecular level and convert it from a crystalline to a higher-energy amorphous state, which improves wettability and dissolution rates.[18][20]

There are several methods to prepare solid dispersions:

  • Fusion (Melting) Method: The drug and a hydrophilic carrier (e.g., PEG, Poloxamer) are melted together and then rapidly cooled. This is NOT suitable for thermally sensitive compounds.[19]

  • Solvent Evaporation Method: Both the drug and carrier are dissolved in a common volatile solvent, which is then evaporated, leaving a solid dispersion. This method is ideal for heat-sensitive molecules.[19][21]

Experimental Protocol: Solid Dispersion via Solvent Evaporation

  • Co-dissolution: Dissolve the pyrazole amine and a hydrophilic polymer carrier (e.g., Polyvinylpyrrolidone (PVP) K30 or HPMC) in a common volatile solvent like methanol or acetone. A typical drug-to-carrier ratio to screen might be 1:1, 1:5, and 1:10 by weight.

  • Solvent Removal: Evaporate the solvent under reduced pressure using a rotary evaporator. This should be done at a moderate temperature (e.g., 40-50°C) to avoid thermal degradation.

  • Drying: Further dry the resulting solid film/mass in a vacuum oven to remove any residual solvent.

  • Milling & Sieving: Scrape the solid dispersion, gently grind it into a fine powder using a mortar and pestle, and pass it through a sieve to ensure a uniform particle size.

  • Evaluation: Test the dissolution rate of the solid dispersion powder in an aqueous buffer and compare it to the unformulated drug.

Part 3: Data Summary & Advanced Considerations
Comparative Analysis of Solubilization Techniques

The table below summarizes the key characteristics of each strategy to aid in your selection process.

TechniqueMechanism of ActionAdvantagesDisadvantagesBest Suited For
pH Adjustment Ionization of the amine group to form a soluble salt in situ.[9]Simple, rapid, cost-effective.Only for ionizable compounds; risk of precipitation if pH changes.In vitro assays, initial screening.
Salt Formation Creation of a stable, solid, ionizable form of the drug.[1]Improves stability, handling, and dissolution rate; well-established.Requires an ionizable group; salt may be hygroscopic.Pre-formulation, solid dosage form development.
Co-solvency Reducing the polarity of the aqueous medium with a water-miscible organic solvent.[1][22]Simple to prepare; effective for many lipophilic compounds.Potential for in vivo toxicity; can affect assay performance.High-throughput screening, in vitro studies.
Cyclodextrin Complexation Encapsulation of the hydrophobic drug in a hydrophilic host molecule.[14][16]High solubilization capacity; can improve stability; low toxicity.Can be expensive; requires specific host-guest geometry.Both in vitro and in vivo formulations (oral, parenteral).[16]
Solid Dispersion Drug is dispersed in a hydrophilic carrier, often in an amorphous state.[18][21]Significantly enhances dissolution rate and bioavailability.[23]Can have physical stability issues (recrystallization); manufacturing can be complex.Oral bioavailability enhancement for BCS Class II drugs.[23]
Advanced Consideration: Structural Modification

Q: All formulation approaches have failed or are providing insufficient improvement. What's next?

If formulation strategies are exhausted, the issue may lie with the core molecule itself. A medicinal chemistry approach to structural modification can be a powerful long-term solution. The goal is to disrupt crystal packing and/or increase polarity without sacrificing biological activity.

One published strategy for a pyrazolyl-pyrimidinone scaffold involved replacing a rigid amide linker with a more flexible amine linker.[4] This change disrupted molecular planarity, which lowered the crystal packing energy. The result was a 3- to 9-fold improvement in aqueous solubility and a drop in the melting point, indicating reduced crystal stability.[4] Other strategies could include adding small polar groups (e.g., -OH, -OCH3) or designing out large, excessively greasy moieties.

References
  • Ansari, M.J. An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science.
  • BenchChem. (2025). dealing with poor solubility of pyrazole derivatives during synthesis. BenchChem Technical Support.
  • Al-Badr, A.A., et al. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceuticals.
  • Rowan. Predicting Solubility.
  • Pawar, P., et al. Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs.
  • Life Chemicals. (2023). Compound solubility prediction in medicinal chemistry and drug discovery.
  • Pawar, J., & Fule, R. (2018).
  • (2024). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. De Gruyter.
  • PharmaInfo. Tool to Increase Solubility: Solid Dispersion.
  • Kumar, L., & Kumar, V. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Pharmaceutical Research.
  • Sharma, D., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. International Journal of Pharmaceutical Sciences and Research.
  • Chemical Reviews. (2025). Physics-Based Solubility Prediction for Organic Molecules.
  • Universal Journal of Pharmaceutical Research.
  • Patel, J.N., et al. Techniques to improve the solubility of poorly soluble drugs.
  • AIChE Journal. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics.
  • ResearchGate. Complexation of drugs inside the hydrophobic cavity of CDs. CD: Cyclodextrin.
  • (2025). Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. Jetir.Org.
  • Krzyżanowski, M., et al. (2025). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic cosolvents. Digital Discovery.
  • Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
  • Chemistry LibreTexts. (2022). 3.5: Chemical Properties of Amines.
  • Wang, T., et al. (2024).
  • Journal of Pharmaceutical Science and Technology (JPST). Characterization of Cyclodextrin Inclusion Complexes – A Review.
  • Yoo, S-H. (1997). Amine acid salt compounds and process for the production thereof.
  • Dattani, R. (2014). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer.
  • MDPI. (2025). Cyclodextrins, Surfactants and Their Inclusion Complexes.
  • (2023).
  • Xu, Z., et al. (2022). Recent advances in techniques for enhancing the solubility of hydrophobic drugs. Pakistan Journal of Pharmaceutical Sciences.
  • Dittmer, J., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. PMC.
  • Al-Ghananeem, A.M., & Malkawi, A.H. (2006). Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
  • Journal of Advanced Pharmacy Education and Research. Techniques for solubility enhancement of Hydrophobic drugs: A Review.
  • GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs.
  • ResearchGate. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview.
  • Ibarra-Gallardo, A., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
  • Wikipedia. Cosolvent.
  • Wienkers, L.C., & Hutzler, J.M. (2016). Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes. NIH.
  • Encyclopedia MDPI. (2022). Synthesis and Properties of Pyrazoles.
  • ChemicalBook. (2022). Pyrazole - Properties, Synthesis, Reactions etc.
  • ResearchGate. (2025).
  • The Journal of Physical Chemistry B. The Hydrophobic Effect and the Role of Cosolvents.
  • ResearchGate. (2021). Effect of hydrophobic extension of aryl enaminones and pyrazole-linked compounds combined with sulphonamide, sulfaguanidine, or carboxylic acid functionalities on carbonic anhydrase inhibitory potency and selectivity.
  • BenchChem. (2025). An In-Depth Technical Guide on the Solubility and Stability of 3-(1H-pyrazol-1-yl)pyrazin-2-amine.
  • OSTI.gov. Absorption rates of carbon dioxide in amines in hydrophilic and hydrophobic solvents.
  • Asati, V., et al. (2022).
  • RTI International. Absorption rates of carbon dioxide in amines in hydrophilic and hydrophobic solvents.

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Troubleshooting

Technical Support Center: Purification of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

Welcome to the technical support center for the purification of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the co...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when purifying this substituted aminopyrazole from crude reaction mixtures. The following troubleshooting guides and frequently asked questions are structured to provide not only procedural steps but also the underlying chemical principles to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude NMR shows a mixture of regioisomers. How can I separate them?

The formation of regioisomers is a common challenge in pyrazole synthesis, especially when using unsymmetrical 1,3-dicarbonyl precursors.[1] The two most likely isomers would be the desired 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine and 1,4-Dimethyl-5-phenyl-N-propyl-1H-pyrazol-3-amine. Their structural similarity can make separation difficult.

Troubleshooting Strategy:

  • High-Resolution Column Chromatography: This is the most effective method.

    • Stationary Phase: Standard silica gel is a good starting point. However, the basic nature of the amine can cause tailing on acidic silica. If this occurs, consider using amine-functionalized silica gel or adding a small amount (0.5-1%) of a tertiary amine like triethylamine to your mobile phase to neutralize the acidic sites.[2]

    • Mobile Phase Optimization: Begin with a non-polar solvent system like hexane/ethyl acetate and gradually increase the polarity.[3] A shallow gradient is crucial for separating closely-related isomers. Monitor fractions meticulously with Thin Layer Chromatography (TLC).

  • Preparative HPLC: For difficult separations or to obtain highly pure material, reverse-phase preparative HPLC is a powerful option. A C18 column with a mobile phase of acetonitrile/water or methanol/water, often with a modifier like formic acid or trifluoroacetic acid (TFA) to improve peak shape, would be a suitable starting point.

Q2: My column chromatography separation is poor, with significant tailing and overlapping peaks. What's going wrong?

This is a classic issue when purifying basic compounds like amines on standard silica gel.[2] The free silanol groups (Si-OH) on the silica surface are acidic and can strongly interact with the basic amine, leading to poor peak shape (tailing) and sometimes irreversible adsorption.

Troubleshooting Flowchart:

G start Poor Separation / Tailing on Silica Gel option1 Modify Mobile Phase start->option1 option2 Change Stationary Phase start->option2 option3 Check Sample Load start->option3 sub_option1 Add Amine Modifier (e.g., 0.5-1% Triethylamine) option1->sub_option1 Rationale: Neutralizes acidic silanol sites sub_option2 Use Amine-Functionalized Silica option2->sub_option2 Rationale: Inherently better for basic compounds sub_option3 Use Alumina (Basic or Neutral) option2->sub_option3 Rationale: Less acidic than silica sub_option4 Reduce Amount of Crude Material option3->sub_option4 Rationale: Prevents column overloading

Caption: Troubleshooting poor chromatography of aminopyrazoles.

Q3: I'm struggling to remove a very polar impurity. What purification method should I try?

Highly polar impurities, such as unreacted hydrazine starting materials or salts, can be challenging to remove from a relatively less polar product via normal-phase chromatography.

Recommended Strategies:

  • Aqueous Work-up / Liquid-Liquid Extraction: Before any chromatography, perform a thorough aqueous work-up. The basicity of your target aminopyrazole can be exploited here.

    • Dissolve the crude mixture in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash with a dilute acid solution (e.g., 1M HCl). Your product should move into the aqueous layer as the protonated ammonium salt, while non-basic impurities remain in the organic layer.

    • Separate the aqueous layer, then basify it with a base (e.g., 1M NaOH) to a pH > 10.

    • Extract your deprotonated, now organic-soluble, product back into an organic solvent.

    • Wash with brine, dry over anhydrous sodium sulfate, and concentrate. This procedure is highly effective at removing non-basic impurities.[4]

  • Recrystallization: If the impurity is significantly more or less soluble than your product in a particular solvent system, recrystallization is an excellent option. Experiment with various solvents to find one where your product has high solubility when hot and low solubility when cold.[3]

Q4: My yield after recrystallization is very low. How can I improve recovery?

Low recovery is often a result of suboptimal solvent selection or procedural issues.[3]

Key Factors for Improvement:

  • Solvent Selection is Critical: The ideal solvent will dissolve your compound completely at its boiling point but very poorly at low temperatures (0-4 °C). If the product is too soluble even when cold, you will lose a significant amount in the mother liquor.

    • Solvent Screening: Test solubility in small vials with solvents like ethanol, isopropanol, acetonitrile, ethyl acetate, and toluene.

    • Solvent/Anti-Solvent System: A powerful technique involves dissolving your compound in a minimal amount of a "good" hot solvent (e.g., ethyl acetate) and then slowly adding a "poor" or "anti-solvent" (e.g., hexane) at temperature until the solution becomes slightly cloudy. Upon slow cooling, crystals should form.[3]

  • Cooling Process: Avoid crash cooling. Allow the solution to cool slowly to room temperature first. This promotes the formation of larger, purer crystals. Once at room temperature, then place it in an ice bath or refrigerator to maximize precipitation.

  • Minimize Transfer Losses: Use a minimal amount of cold solvent to wash the filtered crystals. Every wash dissolves a small amount of product.

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography on Silica Gel

This protocol is a standard method for purifying moderately polar organic compounds and is widely applicable to pyrazole derivatives.[5][6]

  • TLC Analysis: First, determine an appropriate solvent system using TLC. Spot your crude mixture on a silica plate and test different ratios of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethyl acetate). The ideal system will give your desired product an Rf value of ~0.25-0.35. If tailing is observed, add 0.5% triethylamine to the TLC developing chamber and re-run.

  • Column Packing: Prepare a slurry of silica gel in your initial, least polar mobile phase (e.g., 95:5 hexane/ethyl acetate). Pour the slurry into your column and allow it to pack under gentle pressure, ensuring there are no air bubbles or cracks.

  • Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed. Dry loading often results in better separation.[7]

  • Elution: Begin eluting with the initial non-polar mobile phase. Collect fractions and monitor them by TLC. Gradually increase the polarity of the mobile phase (gradient elution) to elute your product and then any more polar impurities.[3]

  • Isolation: Combine the fractions containing the pure product (as determined by TLC), and remove the solvent under reduced pressure using a rotary evaporator to yield the purified aminopyrazole.

Protocol 2: Purification via Acid-Base Extraction

This technique leverages the basicity of the amine functional group to separate it from neutral or acidic impurities.[4]

G A 1. Dissolve Crude Mixture in Ethyl Acetate B 2. Extract with 1M HCl (aq) A->B C Separate Layers B->C D Organic Layer: Neutral/Acidic Impurities (Discard) C->D E Aqueous Layer: Protonated Product (R-NH3+ Cl-) C->E F 3. Basify Aqueous Layer with 1M NaOH to pH > 10 E->F G 4. Extract with Ethyl Acetate F->G H Separate Layers G->H I Aqueous Layer: Inorganic Salts (Discard) H->I J Organic Layer: Pure Deprotonated Product (R-NH2) H->J K 5. Wash with Brine, Dry (Na2SO4), and Concentrate J->K L Purified Product K->L

Caption: Workflow for aminopyrazole purification via acid-base extraction.

Protocol 3: Recrystallization

This method purifies crystalline solids based on differences in solubility.[8]

  • Dissolution: In an Erlenmeyer flask, add the crude solid. Add a minimal amount of a suitable solvent (e.g., isopropanol) and heat the mixture (e.g., on a hot plate with a stir bar) until the solid is completely dissolved.[3]

  • Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for a few minutes.

  • Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask to remove them.

  • Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Crystal formation should begin. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small portion of the cold recrystallization solvent to remove any adhering impurities from the mother liquor.

  • Drying: Dry the purified crystals under vacuum to a constant weight.

Data Summary Tables

Table 1: Common Solvents for Pyrazole Derivative Purification

Purification MethodSolvent/SystemPolarityUse Case & Rationale
Column Chromatography Hexane / Ethyl AcetateLow to MediumStandard system for moderately polar compounds. Good for separating isomers.[3]
Dichloromethane / MethanolMedium to HighFor more polar pyrazoles or to elute strongly retained compounds.[9]
Recrystallization Ethanol / MethanolPolar ProticOften good for creating crystalline solids from polar molecules.[8]
IsopropanolPolar ProticSimilar to ethanol but can offer different solubility characteristics.
Ethyl Acetate / HexaneMedium / Non-polarA versatile solvent/anti-solvent pair for compounds of intermediate polarity.[3]
AcetonitrilePolar AproticCan be effective when other protic solvents fail.

Table 2: Troubleshooting Summary

IssueProbable CauseSuggested Solution
Low Yield Suboptimal reaction conditions; Product decomposition; Losses during work-up.Re-optimize reaction parameters; Monitor reaction by TLC to check for degradation; Use acid-base extraction to minimize losses.[10]
Persistent Impurity Co-elution in chromatography; Similar solubility in recrystallization.Try a different stationary phase (e.g., alumina); Screen for a new recrystallization solvent system; Employ acid-base extraction.
Oily Product Residual solvent; Product is not a solid at RT; Impurities preventing crystallization.Dry under high vacuum for an extended period; Attempt to form a salt (e.g., HCl or phosphate salt) which is often crystalline; Re-purify via chromatography.[11]
Product Degradation Sensitivity to acidic silica gel; Instability in certain solvents.Use neutralized or amine-functionalized silica; Ensure solvents are pure and dry.[2][10]

References

  • Jetir.Org. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Retrieved from [Link]

  • Al-Ghorbani, M., et al. (2025, December 8). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry.
  • MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

  • Fustero, S., et al. (2017, December 13).
  • Taylor & Francis. (2008, March 20). Full article: Synthesis of 3-amino 1H-pyrazoles catalyzed by p-toluene sulphonic acid using polyethylene glycol-400 as an efficient and recyclable reaction medium. Retrieved from [Link]

  • MDPI. (2021, July 1). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Retrieved from [Link]

  • SpringerLink. (2020, May 6). Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. Retrieved from [Link]

  • PMC. (2023, April 25). Amino-Pyrazoles in Medicinal Chemistry: A Review. Retrieved from [Link]

  • National Institutes of Health (NIH). (n.d.). Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. Retrieved from [Link]

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • RGUHS. (2025, April 5). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. Retrieved from [Link]

  • Cengage. (2018, November 16). Amines and Heterocycles. Retrieved from [Link]

  • Beilstein Journals. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]

  • European Journal of Chemistry. (n.d.). Synthesis and studies of pyrazolo[3,4‐b]pyridin‐4‐one derivatives. Retrieved from [Link]

  • Beilstein Archives. (2021, September 24). Halogenations of 3-aryl-1H-pyrazol-5-amines. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

  • PMC. (n.d.). 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. Retrieved from [Link]

  • PMC. (n.d.). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

  • Biotage. (n.d.). Organic Amine Flash Purification Using A Novel Stationary Phase. Retrieved from [Link]

  • MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

  • Beilstein Journals. (2018, January 25). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from [Link]

  • DergiPark. (2015). PİRAZOL TÜREVLERİNİN SENTEZ YÖNTEMLERİ - SYNTHESIS METHODS OF PYRAZOLE DERIVATES. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Pyrazole-5-Amine Derivatives

Welcome to the dedicated technical support guide for researchers working with pyrazole-5-amine derivatives. This document provides field-proven insights, troubleshooting guides, and frequently asked questions to help you...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for researchers working with pyrazole-5-amine derivatives. This document provides field-proven insights, troubleshooting guides, and frequently asked questions to help you mitigate the common challenge of oxidation. The inherent electronic properties of these valuable heterocyclic compounds make them susceptible to degradation, which can compromise experimental outcomes, complicate purification, and reduce yields. This guide is structured to provide not just protocols, but the causal logic behind them, ensuring robust and reproducible results.

Introduction: The Challenge of Pyrazole-5-Amine Stability

Pyrazole-5-amine derivatives are a cornerstone in medicinal chemistry and materials science, valued for their diverse biological activities.[1][2][3] However, the potent electron-donating nature of the C5-amino group makes the pyrazole ring electron-rich and thus highly susceptible to oxidation.[4][5] Atmospheric oxygen, residual peroxides in solvents, or certain reaction conditions can trigger oxidative degradation, often leading to the formation of colored impurities, such as azo-dimers, or even ring-opened byproducts.[6][7] Understanding and controlling these degradation pathways is critical for success.

Frequently Asked Questions (FAQs)

Q1: What are the common visual signs of oxidation in my pyrazole-5-amine sample?

The most immediate indicator of oxidation is a distinct color change. Fresh, pure pyrazole-5-amine derivatives are typically white to light-yellow crystalline solids. Upon exposure to air, they can gradually turn yellow, pink, red, or even dark brown.[8] This discoloration is often due to the formation of highly conjugated systems, such as azopyrazoles, which absorb visible light.[4][5] If a solution of your compound darkens during workup or upon standing, oxidation is the likely culprit.[8]

Q2: Why is the 5-amino position so prone to oxidation?

The nitrogen of the amino group at the C5 position donates electron density into the pyrazole ring, making the entire system electron-rich. This increased electron density lowers the oxidation potential, making it easier for the molecule to lose an electron to an oxidant (like O₂). The process often begins with a single-electron transfer (SET) to form a radical cation, which is a key intermediate in subsequent degradation pathways.[4][5]

Q3: What are the major oxidative byproducts I should expect?

The most commonly reported oxidative byproduct is the corresponding azo-dimer, formed via an oxidative dehydrogenative coupling.[4][5] This process involves the coupling of two pyrazole molecules at their amino nitrogens to form an N=N bond. Other potential pathways, especially under more forceful conditions or with specific reagents, can include ring-opening of the pyrazole core or halogenation if halide ions are present.[6][7]

Q4: Can I still use a sample that has slightly changed color?

This is strongly discouraged for quantitative or biological assays. The colored impurities indicate that your sample is no longer pure, which can lead to erroneous results. For synthetic purposes, if the discoloration is minor, you may be able to proceed, but be prepared for lower yields and difficult purifications. It is always best practice to use the purest starting material possible or to repurify discolored material if feasible (e.g., by recrystallization under an inert atmosphere).

Q5: How can I monitor the oxidation process analytically?

Several techniques can be used:

  • Thin-Layer Chromatography (TLC): Oxidized impurities often appear as colored, lower-Rf spots.

  • LC-MS: This is highly effective for identifying the mass of dimeric azo compounds or other byproducts.

  • UV-Vis Spectroscopy: The formation of conjugated colored impurities can be monitored by the appearance of new absorption bands in the visible region.[9]

  • ¹H NMR: You may observe broadening of signals or the appearance of new, complex peaks corresponding to the degradation products. The disappearance of the -NH₂ proton signal can also be an indicator.

Troubleshooting Guide: When Experiments Go Wrong

This section addresses specific problems encountered during synthesis, workup, and storage.

Problem: My reaction mixture turned dark red during the filtration of my Pd/C catalyst after a nitro-group reduction.

  • Causality: This is a classic scenario. The newly formed, highly reactive amine is exposed to atmospheric oxygen as soon as the hydrogen atmosphere is removed.[8] The palladium catalyst, while excellent for the reduction, can sometimes facilitate aerobic oxidation if not handled carefully.

  • Solution Workflow:

    • Inert Atmosphere Filtration: Do not filter the catalyst in the open air. Perform the filtration under a blanket of inert gas (Argon or Nitrogen). This can be done in a glovebox or using Schlenk techniques where the reaction flask and the filter funnel are both kept under positive inert gas pressure.

    • Solvent Choice: Ensure the solvent used for filtration and washing has been thoroughly degassed (see Protocol 2).[8]

    • Quench and Extract: After filtration, immediately proceed to the next step (e.g., extraction or precipitation) using degassed solvents. Do not let the solution of the crude amine sit exposed to air.

Problem: My purified, solid pyrazole-5-amine darkens over a few days, even when stored in a vial in the freezer.

  • Causality: Standard vials do not provide a hermetic seal against air and moisture ingress over time.[10] Even the small amount of air trapped in the headspace of the vial is enough to initiate slow oxidation, which can be accelerated by freeze-thaw cycles or brief exposures to light and ambient air when opening the freezer.

  • Solution Workflow:

    • Inert Atmosphere Storage: Store the solid sample under an inert atmosphere. After drying the sample under high vacuum, backfill the flask or vial with Argon or Nitrogen before sealing.[11]

    • Use Proper Containers: Use vials with PTFE-lined caps or, for maximum protection, seal the sample in a glass ampoule under vacuum or inert gas.[11][12]

    • Aliquot Samples: For frequently used compounds, divide the batch into smaller aliquots. This prevents the entire batch from being repeatedly exposed to the atmosphere each time a small amount is needed.[10]

Problem: During workup (e.g., aqueous extraction), a dark, insoluble material forms at the interface of the organic and aqueous layers.

  • Causality: The combination of dissolved oxygen in non-degassed solvents and a potential change in pH during the workup can dramatically accelerate oxidation, leading to the precipitation of less soluble, often polymeric, byproducts.

  • Solution Workflow:

    • Degas All Solvents: All solvents used in the workup, including water, buffers, and organic solvents, must be degassed.

    • Add an Antioxidant: Consider adding a small amount of a reducing agent or antioxidant like sodium sulfite or sodium thiosulfate to the aqueous layer to scavenge dissolved oxygen.

    • Work Quickly: Minimize the duration of the workup. Have all necessary solutions and equipment prepared in advance to proceed from one step to the next without delay.

Visualization of the Oxidative Pathway

The following diagram illustrates a simplified, common pathway for the oxidative degradation of pyrazole-5-amine derivatives, leading to the formation of an azo-dimer. The process is initiated by the loss of an electron, forming a reactive radical cation intermediate.[4][5]

OxidationPathway cluster_start Reactant cluster_intermediate Intermediate cluster_product Product P5A Pyrazole-5-amine (R-NH2) Radical Radical Cation (R-NH2•+) P5A->Radical - e⁻ [Oxidant, e.g., O2] Azo Azo-Dimer (R-N=N-R) Radical->Azo Coupling & - 2H⁺, - e⁻

Caption: Simplified workflow for the oxidation of pyrazole-5-amine to an azo-dimer.

Best Practices and Protocols

Protocol 1: Inert Atmosphere Handling of Solids (Schlenk Line)

This protocol describes the safe transfer of a solid pyrazole-5-amine derivative from a storage flask to a reaction vessel.

  • Preparation: Connect both the storage flask (Flask A) containing the pyrazole-5-amine and the empty reaction flask (Flask B) to a dual-manifold Schlenk line.

  • Purging: Evacuate and backfill both flasks with inert gas (Argon or Nitrogen) three times to remove atmospheric oxygen and moisture.

  • Transfer: While maintaining a positive pressure of inert gas flowing through the system (monitored by an oil bubbler), carefully remove the stoppers from both flasks.

  • Weighing by Difference: Quickly weigh Flask A. Tilt Flask A and carefully pour the desired amount of solid into Flask B. Immediately re-stopper both flasks. Reweigh Flask A to determine the exact amount of compound transferred.

  • Final Purge: Perform one final evacuate/backfill cycle on Flask B to ensure a completely inert atmosphere before adding solvents.

Protocol 2: Degassing Solvents

Dissolved oxygen is a primary culprit in oxidation. Use one of the following methods to remove it.

  • Sparge with Inert Gas:

    • Insert a long needle or cannula into your solvent container, ensuring the tip is below the solvent surface.

    • Insert a second, shorter needle to act as a vent.

    • Bubble a steady stream of Argon or Nitrogen through the solvent for 20-30 minutes. Argon is preferred as it is denser than air and provides a better protective blanket.[8]

  • Freeze-Pump-Thaw (For Highest Purity):

    • Place the solvent in a robust flask sealed with a stopcock.

    • Freeze the solvent completely using a liquid nitrogen bath.

    • Once frozen, open the stopcock to a high-vacuum line to remove the gases from the headspace.

    • Close the stopcock and thaw the solvent completely. Trapped gases will be released into the headspace.

    • Repeat this cycle at least three times for maximum efficiency.

Data Summary Tables

Table 1: Recommended Storage Conditions for Pyrazole-5-Amine Derivatives

ConditionSolid SampleIn Solution
Atmosphere Inert Gas (Argon/Nitrogen) or Vacuum[11]Under Inert Gas Headspace
Temperature -20 °C (Freezer)-20 °C (Freezer)
Light Protected (Amber Vial or wrapped in foil)[10]Protected (Amber Vial)
Container PTFE-lined cap vial or sealed ampoule[12]Sure/Seal™ style bottle or Schlenk flask

Table 2: Chemical Approaches to Minimize Oxidation During Reactions

MethodReagent ExampleTypical ConcentrationMechanism of Action
Antioxidant Additive Butylated Hydroxytoluene (BHT)0.1 - 1 mol%Radical scavenger, terminates chain reactions.
Reducing Agent Sodium Sulfite (Na₂SO₃)Stoichiometric (in workup)Scavenges dissolved oxygen.
Solvent Choice Degassed Toluene, Dioxane, THFN/AMinimizes initial exposure to O₂.
pH Control Basic conditions (e.g., Et₃N)N/ACan stabilize the free amine, but pH sensitivity is substrate-dependent.

References

  • Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles. The Journal of Organic Chemistry via ACS Publications. [Link][4][5]

  • Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. MDPI. [Link][6]

  • Oxidative Ring‐Opening of 1H‐Pyrazol‐5‐amines and Its Application in Constructing Pyrazolo–Pyrrolo–Pyrazine Scaffolds by Domino Cyclization. ResearchGate. [Link][7]

  • How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate. [Link][8]

  • Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link][11]

  • Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific. [Link][13]

  • Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. MDPI. [Link][1][14][15]

  • Analytical methods used to quantify amine oxidation. ResearchGate. [Link][9]

  • RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. HAL Open Science. [Link]

  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. [Link][2]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI. [Link][3]

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Troubleshooting

Resolving NMR signal overlap in polysubstituted pyrazoles

The following guide is structured as a specialized Technical Support Center for researchers dealing with the complexities of Pyrazole NMR spectroscopy. Status: Operational | Tier: Level 3 (Advanced Spectral Analysis) Sub...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a specialized Technical Support Center for researchers dealing with the complexities of Pyrazole NMR spectroscopy.

Status: Operational | Tier: Level 3 (Advanced Spectral Analysis) Subject: Resolving Signal Overlap & Structural Assignment in Polysubstituted Pyrazoles

Welcome to the Advanced NMR Support Module. This guide addresses the unique magnetic resonance challenges posed by pyrazoles—specifically annular tautomerism , regioisomer ambiguity , and scalar coupling congestion .

📂 Module 1: The "Broad Signal" Anomaly (Tautomerism)

User Issue:

"I am analyzing an N-unsubstituted pyrazole. My proton signals are significantly broadened or entirely missing at room temperature, particularly the protons at positions 3 and 5."

Root Cause Analysis:

This is the hallmark of Annular Tautomerism . In


-unsubstituted pyrazoles, the proton on the nitrogen oscillates between N1 and N2.
  • Fast Exchange: If the oscillation is faster than the NMR timescale, you see an averaged signal.

  • Intermediate Exchange: If the rate is comparable to the frequency difference (

    
    ) between the two states, signals broaden (coalescence) or vanish into the baseline.
    
  • Solvent Dependency: Protic solvents often facilitate this exchange, while aprotic solvents may slow it down or trap specific dimers.

Troubleshooting Protocol:
StepActionScientific Rationale
1 Switch Solvent to DMSO-

DMSO is a strong H-bond acceptor. It competes with the intermolecular H-bonds of pyrazole dimers, often slowing the exchange enough to resolve distinct tautomers or sharpening the averaged signal.
2 Variable Temperature (VT) NMR Cooling (to -40°C): Slows exchange to the "slow regime," resolving distinct signals for both tautomers.Heating (to +50°C): Pushes exchange to the "fast regime," sharpening the averaged peak.
3 Add a Trace of Acid/Base Traces of acid/base catalyze exchange. If you want a sharp averaged signal, adding a micro-drop of TFA or

can collapse broad multiplets into sharp singlets.
Visualization: Tautomerism Logic Flow

TautomerismLogic Start Symptom: Broad/Missing Signals CheckN Is the Pyrazole N-substituted? Start->CheckN Yes Check for Rotamers (Steric Hindrance) CheckN->Yes Yes No Suspect Annular Tautomerism CheckN->No No Action1 Action: Switch to DMSO-d6 (Break intermolecular H-bonds) No->Action1 Result1 Signals Sharpen? Action1->Result1 Action2 Action: Run VT-NMR (-40°C or +50°C) Result1->Action2 No change End Characterize Tautomer Ratio Result1->End Resolved

Caption: Decision tree for diagnosing and resolving broadening caused by proton exchange dynamics.

📂 Module 2: Regioisomer Determination (1,3- vs. 1,5-Disubstitution)

User Issue:

"I synthesized a disubstituted pyrazole via condensation, but I cannot confirm if the substituent is at position 3 or 5 relative to the N-substituent. The 1H NMR looks identical for both possibilities."

Root Cause Analysis:

In


-substituted pyrazoles, the symmetry is broken. However, 1H NMR chemical shifts for 1,3- and 1,5-isomers are often too similar to be diagnostic. The definitive solution lies in Heteronuclear Correlation , specifically utilizing the distinct chemical environment of the nitrogen atoms.
The Gold Standard Solution: - HMBC

Nitrogen chemical shifts are highly sensitive to substitution patterns.

  • Pyrrole-like Nitrogen (N1): Shielded (typically -180 ppm range relative to

    
    ).
    
  • Pyridine-like Nitrogen (N2): Deshielded (typically -70 ppm range relative to

    
    ).
    
Regioisomer Identification Table
Feature1,3-Disubstituted Isomer1,5-Disubstituted Isomer
NOESY / ROESY Strong NOE between N-Substituent and H-5 (ring proton).Strong NOE between N-Substituent and C5-Substituent (steric proximity).

-

HMBC
Cross-peak from H-5 to N1 is often strong (

).
Cross-peak from H-3 to N1 is weaker (

) or absent.

(HMBC)
Coupling of H-4 to C-Substituent is diagnostic if shifts are resolved.Coupling of H-4 to C-Substituent is diagnostic.
Visualization: Regioisomer Assignment Workflow

RegioisomerID Start Unknown Regioisomer (1,3 vs 1,5) NOESY Experiment 1: 1D NOESY Irradiate N-Substituent Start->NOESY ResultA NOE to Ring Proton (H5) NOESY->ResultA ResultB NOE to Substituent Group NOESY->ResultB ConclA Conclusion: 1,3-Isomer ResultA->ConclA ConclB Conclusion: 1,5-Isomer ResultB->ConclB HMBC Confirmation: 1H-15N HMBC Check N1/N2 Connectivity ConclA->HMBC ConclB->HMBC

Caption: Workflow for distinguishing pyrazole regioisomers using spatial (NOE) and scalar (HMBC) correlations.

📂 Module 3: Resolving Severe Signal Overlap

User Issue:

"My pyrazole has a complex alkyl side chain. The multiplets are overlapping heavily with the scaffold signals, making integration and J-coupling analysis impossible."

Advanced Solutions:
1. Pure Shift NMR (Homodecoupling)

Standard 1H NMR includes homonuclear J-coupling, which splits signals into multiplets (doublets, triplets, etc.). This causes overlap.[1][2][3][4]

  • Technique: PSYCHE (Pure Shift Yielded by Chirp Excitation) or Zangger-Sterk .

  • Result: Collapses all multiplets into singlets at their chemical shift center.

  • Benefit: Improves resolution by ~10x, allowing you to separate overlapping protons that are chemically distinct but obscured by splitting.

2. Solvent Titration (ASIS Effect)

Aromatic solvents (Benzene-


, Toluene-

) induce shifts via the Aromatic Solvent-Induced Shift (ASIS) effect. Pyrazoles, being electron-rich/poor dipoles, orient specifically relative to benzene solvent shells.
Protocol: Solvent Titration
  • Prepare Sample: Dissolve 5mg sample in 500µL

    
    .
    
  • Acquire Reference: Run standard 1H NMR.

  • Titrate: Add 50µL of

    
     directly to the tube. Shake.
    
  • Acquire & Compare: Run 1H NMR.

  • Repeat: Continue adding

    
     in increments.
    
  • Analysis: Plot the shift (

    
    ) vs. volume. Signals that were overlapping will likely move at different rates (slopes), revealing the hidden peaks.
    

📂 Frequently Asked Questions (FAQ)

Q: I cannot detect the NH proton in my pyrazole. Is my compound wet? A: Not necessarily. Pyrazole NH protons are acidic and exchange rapidly with trace water in the solvent or even with the glass surface of the NMR tube.

  • Fix: Use dry DMSO-d6 (from a fresh ampule) or CD3CN . Avoid CDCl3 if detecting the NH is critical.

Q: Why are the carbon signals for C3 and C5 so broad? A: In N-unsubstituted pyrazoles, C3 and C5 are subject to the same tautomeric exchange as the protons. If the exchange rate is intermediate, the carbon signals broaden, sometimes into the baseline.

  • Fix: Lower the temperature (VT-NMR) to freeze the tautomers, or use a high field instrument to increase the frequency separation (

    
    ) between the states.
    

Q: Can I use 19F NMR to distinguish isomers? A: Yes, if you have a trifluoromethyl (


) group. The through-space coupling (HOESY) between 

and nearby protons is an incredibly powerful, uncluttered tool for assigning regiochemistry in fluoro-pyrazoles.

📚 References

  • Claramunt, R. M., et al. (2006).[5] "The structure of pyrazoles in the solid state: a combined CPMAS, NMR, and crystallographic study." Journal of Organic Chemistry.

  • Alkorta, I., & Elguero, J. (2023).[6] "Advanced NMR techniques for structural characterization of heterocyclic structures." Canadian Journal of Chemistry.[6]

  • Faure, R., et al. (1989). "Carbon-13 NMR of Pyrazoles." Magnetic Resonance in Chemistry. (Foundational text on C13 shifts in azoles).

  • Manchester NMR Methodology Group. "Pure Shift NMR." University of Manchester. (Methodology for PSYCHE/Zangger-Sterk).[1]

  • BenchChem Technical Support. (2025). "Interpreting Complex NMR Spectra of Pyrazole Derivatives."

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Definitive NMR Characterization of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

This guide provides an in-depth, expert-led workflow for the unambiguous structural elucidation of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine. Moving beyond a simple recitation of data, we explore the causality be...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, expert-led workflow for the unambiguous structural elucidation of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine. Moving beyond a simple recitation of data, we explore the causality behind experimental choices, establish a self-validating analytical system through multi-dimensional NMR, and compare this robust methodology against alternative characterization techniques. This document is intended for researchers, scientists, and drug development professionals who require definitive, reliable structural confirmation of complex heterocyclic molecules.

The Analytical Imperative: Beyond Simple Confirmation

The synthesis of substituted pyrazoles can often yield a mixture of regioisomers. For a molecule like 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine, the precise placement of the methyl and propyl groups is critical to its chemical identity and subsequent biological activity. While techniques like mass spectrometry can confirm the elemental composition, only a comprehensive NMR analysis can definitively establish the connectivity and, therefore, the correct isomeric form. This guide details the logical progression from basic 1D NMR to advanced 2D correlation experiments, creating an unassailable dataset for structural proof.

Part 1: The Definitive NMR Characterization Workflow

A successful NMR analysis is built upon a foundation of meticulous sample preparation and a logical sequence of experiments. Each step provides a layer of information that informs the next, culminating in a complete and unambiguous structural assignment.

Molecular Structure and Atom Numbering

For clarity throughout this guide, the following IUPAC-recommended numbering scheme for the pyrazole core will be used.

Caption: IUPAC numbering for the 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine structure.

Step 1: Rigorous Sample Preparation

The quality of an NMR spectrum is directly dependent on the quality of the sample. A properly prepared sample ensures high resolution, accurate integration, and prevents damage to the spectrometer.[1]

Experimental Protocol: NMR Sample Preparation

  • Material Weighing: Accurately weigh 10-20 mg of the purified solid sample for ¹H and 2D NMR, or 50-100 mg for a high-quality ¹³C NMR spectrum, into a clean, dry vial.[2][3]

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is highly soluble. Chloroform-d (CDCl₃) is an excellent first choice for many organic molecules. If solubility is an issue, DMSO-d₆ or Acetone-d₆ can be used.[4] The choice of solvent is critical as its residual signal should not overlap with sample signals.[4]

  • Dissolution & Transfer: Add 0.6-0.7 mL of the deuterated solvent to the vial.[5] Gently swirl to dissolve the sample completely.

  • Filtration: To remove any particulate matter that can degrade spectral quality, draw the solution into a clean Pasteur pipette plugged with a small amount of glass wool or Kimwipe and filter it directly into a high-quality 5 mm NMR tube.[1][4] Solid particles interfere with the magnetic field homogeneity, a process known as shimming.[5]

  • Referencing (Optional but Recommended): While modern spectrometers can reference to the residual solvent peak, adding a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm) provides a universal reference for both ¹H and ¹³C spectra.[5]

  • Capping and Labeling: Securely cap the NMR tube and label it clearly near the top.[4]

Step 2: Foundational 1D NMR Spectroscopy (¹H, ¹³C, DEPT-135)

One-dimensional spectra provide the initial overview of the molecule's electronic environment and carbon framework.

¹H NMR: The Proton Inventory The ¹H NMR spectrum gives the number of distinct proton environments, their integration (ratio), and their coupling patterns (multiplicity).

¹³C NMR & DEPT-135: The Carbon Backbone The broadband-decoupled ¹³C NMR spectrum reveals all unique carbon environments. The DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment is run concurrently to differentiate between carbon types: CH₃ and CH groups appear as positive peaks, CH₂ groups as negative peaks, and quaternary carbons (including C=O, C=N) are absent.[6][7] This distinction is crucial for assigning the propyl chain and methyl groups correctly.

Predicted 1D NMR Data for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (in CDCl₃)

Atom PositionGroupPredicted ¹H Shift (ppm), Multiplicity, IntegrationPredicted ¹³C Shift (ppm)DEPT-135 Phase
Phenyl Ring
C-ortho-CH~7.5 (m, 2H)~129Positive
C-meta-CH~7.4 (m, 2H)~128Positive
C-para-CH~7.3 (m, 1H)~127Positive
C-ipso-C-~132Absent
Pyrazole Ring
C3-C-~150Absent
C4-C-~110Absent
C5-C-~145Absent
Substituents
N1-CH₃ (C6)-CH₃~3.6 (s, 3H)~35Positive
C4-CH₃ (C7)-CH₃~2.1 (s, 3H)~12Positive
N8-H-NH~3.5 (t, 1H, broad)--
N-CH₂ (C9)-CH₂~3.1 (q, 2H)~45Negative
-CH₂- (C10)-CH₂~1.6 (sextet, 2H)~23Negative
-CH₃ (C11)-CH₃~0.9 (t, 3H)~11Positive

Note: The N-H proton signal can be broad and its chemical shift is highly dependent on concentration and solvent. Its multiplicity is a triplet due to coupling with the adjacent CH₂ group (C9). This proton will exchange with D₂O, causing its signal to disappear, which is a key confirmation test.[8][9]

Step 3: Unambiguous Assignment with 2D NMR Spectroscopy

Two-dimensional NMR experiments correlate signals to reveal through-bond connectivity, resolving any ambiguities from 1D spectra.[10]

G cluster_prep Preparation cluster_1D 1D Analysis cluster_2D 2D Correlation for Connectivity cluster_final Confirmation Prep Sample Preparation H1 ¹H NMR (Proton Inventory) Prep->H1 Acquire Spectra C13 ¹³C NMR (Carbon Backbone) Prep->C13 Acquire Spectra DEPT DEPT-135 (Carbon Multiplicity) Prep->DEPT Acquire Spectra COSY COSY (H-H Connectivity) H1->COSY Resolve Ambiguities HSQC HSQC (Direct C-H Attachment) H1->HSQC Resolve Ambiguities HMBC HMBC (Long-Range C-H Connectivity) H1->HMBC Resolve Ambiguities C13->COSY Resolve Ambiguities C13->HSQC Resolve Ambiguities C13->HMBC Resolve Ambiguities DEPT->COSY Resolve Ambiguities DEPT->HSQC Resolve Ambiguities DEPT->HMBC Resolve Ambiguities Structure Unambiguous Structure Elucidation COSY->Structure Assemble Fragments HSQC->Structure Assemble Fragments HMBC->Structure Assemble Fragments

Caption: Logical workflow for the NMR characterization of a novel small molecule.

Experimental Protocol: 2D NMR Acquisition

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled, typically over two or three bonds (²JHH, ³JHH).[11] It is invaluable for tracing the proton connectivity within the N-propyl chain (H9 ↔ H10 ↔ H11) and the phenyl ring.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to (¹JCH).[10] It provides a definitive link between the ¹H and ¹³C assignments. For example, the proton signal at ~3.1 ppm will show a correlation to the carbon signal at ~45 ppm, confirming the C9 assignment.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the cornerstone experiment for elucidating the overall molecular structure. It reveals correlations between protons and carbons over two to four bonds (²JCH, ³JCH, ⁴JCH), connecting the molecular fragments.[12][13] It is this experiment that will prove the specific isomer by showing, for example, a correlation from the N1-CH₃ protons to the C5 and C3 carbons of the pyrazole ring.

Key HMBC Correlations for Structural Confirmation

Caption: Key HMBC correlations confirming the global structure.

Protons (¹H Signal)Correlated Carbons (¹³C Signal)Significance of Correlation
N1-CH₃ (H-C6) C5, C3Confirms the methyl group is on N1, adjacent to C5 and C3.
C4-CH₃ (H-C7) C5, C3, C4Confirms the methyl group is on C4, adjacent to C3 and C5.
N-CH₂ (H-C9) C5Confirms the N-propyl group is attached to the amine at position 5.
Phenyl-ortho (H) C4, C-ipsoConfirms the phenyl ring is attached to C3.
Part 2: Comparison with Alternative and Complementary Techniques

While NMR provides the most detailed structural information, other techniques offer complementary data that, when combined, create a fully validated characterization package.

TechniqueInformation ProvidedAdvantagesLimitationsRole
NMR Spectroscopy Complete C-H framework, connectivity, stereochemistry.Unambiguous structural elucidation in solution.Lower sensitivity, requires pure sample, larger sample amount.Definitive
Mass Spectrometry (MS) Molecular weight and elemental formula (HRMS).High sensitivity, very small sample amount needed.Does not distinguish between isomers.[14]Confirmatory
Infrared (IR) Spectroscopy Presence of functional groups (N-H, C=N, C=C, C-H).Fast, non-destructive, small sample amount.Provides no connectivity data, complex fingerprint region.[15]Supportive
X-ray Crystallography Absolute 3D structure in the solid state.The "gold standard" for structure proof.[16]Requires a single, high-quality crystal; structure may differ from solution.Ultimate Proof

Expert Insight: For routine drug discovery and development, the comprehensive NMR workflow (1D + 2D) is the most efficient and powerful method for primary structure elucidation. High-Resolution Mass Spectrometry (HRMS) should always be used alongside NMR to confirm the molecular formula. X-ray crystallography is typically reserved for cases of extreme ambiguity or when solid-state conformation is critical.

Conclusion

The structural characterization of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is not achievable with a single analytical technique. By employing a logical and hierarchical NMR strategy—beginning with meticulous sample preparation, proceeding through foundational 1D experiments (¹H, ¹³C, DEPT), and culminating in definitive 2D correlation experiments (COSY, HSQC, HMBC)—one can build an unassailable case for the molecule's precise structure. This self-validating workflow provides the level of scientific rigor necessary for publication, patent filings, and regulatory submissions, establishing a benchmark for the characterization of novel substituted pyrazoles.

References
  • Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

  • Jeol. NMR Sample Preparation. [Link]

  • University of Notre Dame. Sample preparation. [Link]

  • University of Houston. Small molecule NMR sample preparation. [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • Cabral, N. et al. Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

  • Machiraju, P. V. S. et al. (2020). Synthesis and Characterization of Some Novel N-Phenylpyrazole Analogues for the Evaluation of their Potentials as Anticancer, Antimicrobial and Antioxidant Agents. International Journal of Pharmaceutical and Phytopharmacological Research, 54(3s), 163. [Link]

  • Faydalla, H. M. et al. (2015). Synthesis, in vitro COX-1/COX-2 inhibition and in vivo anti-inflammatory evaluation of novel 1,3,4-trisubstituted pyrazole derivatives. Bioorganic & Medicinal Chemistry, 23(7), 1533-1542. (Note: While the direct link provides a diagram, the full text details the use of DEPT-135). [Link]

  • Olaru, A. et al. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules, 31(3), 675. [Link]

  • Shaik, A. B. et al. (2020). Synthesis and Evalution of Pyrazole Derivatives by Different Method. International Journal of Research in Engineering and Science, 8(7), 44-50. [Link]

  • CEITEC. 2D HMBC (Heteronuclear Multiple-Bond Correlation spectroscopy). [Link]

  • J. Heterocycl. Chem. (2004). SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES. [Link]

  • Fikry, R. M. et al. (2021). 1H NMR spectrum of 3-amino-5-hydroxyl-4 phenylazo-1H-pyrazole compound III. ResearchGate. [Link]

  • AZoM. (2019). Inverse Heteronuclear Correlation - 2D NMR Experiments. [Link]

  • Martin, G. E. (2021). NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC. Journal of Natural Products, 84(11), 3022-3033. [Link]

  • Oxford Instruments. Two-dimensional Experiments: Inverse Heteronuclear Correlation. [Link]

  • Bhavya Sai, K. & Durga Deepak, N. (2026). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF NEWER PYRAZOLE DERIVATIVES. European Journal of Biomedical and Pharmaceutical Sciences. [Link]

  • PubChem. 3-Amino-5-phenylpyrazole. [Link]

  • Beilstein Archives. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. [Link]

  • Royal Society of Chemistry. (2018). Supplementary Information. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2012). Synthesis, characterization and biological activity of certain Pyrazole derivatives. [Link]

  • Indian Journal of Chemistry. (2025). Synthesis, Characterization and Antimicrobial activity of Pyrazole Derivatives. [Link]

  • Semantic Scholar. (2023). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. [Link]

  • Academia.edu. Synthesis and characterization of Pyrazoline derivatives. [Link]

  • Thieme. (2002). 5 Combination of 1H and 13C NMR Spectroscopy. [Link]

  • Der Pharma Chemica. (2016). Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). [Link]

  • Doc Brown's Chemistry. propylamine low high resolution 1H proton nmr spectrum. [Link]

  • Jimeno, M.L. et al. (1997). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. [Link]

  • Sid, A. et al. (2011). Synthesis and characterization of 1-formyl-3-phenyl-5-aryl-2-pyrazolines. European Journal of Chemistry, 2(3), 311-313. [Link]

  • University of California, Davis. 2D NMR. [Link]

  • Claramunt, R. M. et al. (2012). Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. Magnetic Resonance in Chemistry, 50(7), 533-538. [Link]

  • Chemistry LibreTexts. (2023). 6.4: DEPT C-13 NMR Spectroscopy. [Link]

  • Chemchart. 1,3-dimethyl-4-phenyl-1H-pyrazol-5-amine. [Link]

  • Digital CSIC. (2019). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. [Link]

  • ResearchGate. (2018). 1 H NMR spectra of (A) 1, (B) 1 in the presence of propyl amine, (C).... [Link]

  • Acta Crystallographica Section E. (2008). 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. [Link]

  • YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

  • SciSpace. (1974). and (13)c-nmr spectra of phenyl-substituted azole derivatives part 2, a conformational study. [Link]

  • Chemistry LibreTexts. (2022). 5.1: COSY Spectra. [Link]

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Comparative

Technical Guide: Mass Spectrometry Fragmentation Pattern of N-Propyl-Aminopyrazoles

Executive Summary In drug development, aminopyrazoles serve as critical scaffolds for kinase inhibitors (e.g., CDKs, p38 MAPKs) and COX-2 inhibitors. The N-propyl-aminopyrazole moiety presents a unique mass spectrometric...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In drug development, aminopyrazoles serve as critical scaffolds for kinase inhibitors (e.g., CDKs, p38 MAPKs) and COX-2 inhibitors. The N-propyl-aminopyrazole moiety presents a unique mass spectrometric challenge: distinguishing it from isomeric N-isopropyl variants and homologous N-ethyl/N-butyl derivatives.

This guide objectively compares the fragmentation performance of N-propyl-aminopyrazoles against structural analogs using Electrospray Ionization (ESI-MS/MS) and Electron Impact (EI-MS) . The core finding is that the N-propyl group exhibits a diagnostic Neutral Loss of 42 Da (Propene) in ESI+, a signature absent in N-methyl and N-phenyl analogs, providing a deterministic filter for library validation.

Mechanistic Principles: The "Why" Behind the Spectrum

To accurately interpret the spectra, one must distinguish between the "Soft" ionization of ESI and the "Hard" ionization of EI. The N-propyl group behaves differently under these two regimes.

ESI-MS/MS (Collision Induced Dissociation)

In ESI positive mode, the molecule forms an even-electron ion


. The proton typically localizes on the most basic site—the exocyclic amine or the pyrazole 

.
  • Primary Mechanism (The Propyl Signature): The N-propyl group contains

    
    -hydrogens. Upon collisional activation, the molecule undergoes a McLafferty-type rearrangement  (or a 1,5-hydrogen shift).
    
  • The Result: The propyl chain is cleaved as a neutral Propene (

    
    )  molecule.
    
  • Diagnostic Shift:

    
    .
    
EI-MS (Electron Impact)

In EI (70 eV), the molecule forms a radical cation


.[1]
  • Primary Mechanism: Homolytic

    
    -cleavage occurs at the 
    
    
    
    bond.
  • The Result: The propyl group is lost as a Propyl Radical (

    
    ) .
    
  • Diagnostic Shift:

    
    .
    

Critical Insight: If you observe a loss of 43 Da in ESI mode, it suggests a radical process (rare) or a misinterpretation of the background. In ESI, the loss of 42 Da is the gold standard for N-propyl identification.

Comparative Analysis: N-Propyl vs. Alternatives

The following table compares the N-propyl scaffold against common synthetic alternatives (Methyl, Phenyl, Isopropyl) to demonstrate why the fragmentation pattern is unique.

Table 1: Comparative Fragmentation Signatures (ESI-MS/MS)
FeatureN-Propyl (Target) N-Methyl (Alternative) N-Phenyl (Alternative) N-Isopropyl (Isomer)
Precursor Ion




Primary Neutral Loss -42 Da (Propene) None (Stable)None (Stable)-42 Da (Propene)
Mechanism 1,5-H Shift / McLaffertyN/A (No

-H)
N/A (

C-N bond)
1,4-H Shift
Secondary Fragment Ring Cleavage (-HCN)Ring Cleavage (-HCN)Phenyl Cation (

77)
Ring Cleavage
Differentiation Key High Intensity -42 Stable Parent Characteristic m/z 77 Retention Time

Analysis:

  • N-Methyl: Lacks the carbon chain length for rearrangement. The

    
     is highly stable, often requiring higher collision energy (CE) to fragment the pyrazole ring itself (Loss of HCN, 27 Da).
    
  • N-Phenyl: The

    
     bond is extremely strong. Fragmentation is dominated by the stability of the aromatic ring, often yielding a phenyl cation (
    
    
    
    , m/z 77) rather than a neutral loss.
  • N-Isopropyl: This is the most dangerous "mimic." It also loses propene (-42 Da). differentiation requires chromatography or

    
     energy profiling (Isopropyl eliminates slightly faster due to branched stability).
    

Visualizing the Fragmentation Pathway[1][8][9]

The following diagram illustrates the specific ESI-MS/MS pathway for a generic 1-propyl-5-aminopyrazole, highlighting the diagnostic transition.

G Parent Protonated Precursor [M+H]+ TS Cyclic Transition State (1,5-H Transfer) Parent->TS Collision Activation Fragment1 Depropylated Core [M+H - 42]+ TS->Fragment1 Elimination Neutral1 Loss of Propene (C3H6, 42 Da) TS->Neutral1 Fragment2 Ring Opening [M+H - 42 - 27]+ Fragment1->Fragment2 High CE Neutral2 Loss of HCN (27 Da) Fragment1->Neutral2

Caption: Figure 1. ESI-MS/MS fragmentation pathway of N-propyl-aminopyrazoles showing the characteristic loss of propene via McLafferty-type rearrangement.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility (Trustworthiness), follow this protocol. It includes a "Self-Check" step to validate that the instrument is tuned correctly for this specific cleavage.

Step 1: Sample Preparation
  • Concentration: 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid.

  • Note: Avoid Acetonitrile if possible during direct infusion, as it can suppress the ionization of polar aminopyrazoles.

Step 2: Source Optimization (ESI+)
  • Capillary Voltage: 3.0 - 3.5 kV.

  • Cone Voltage: Keep Low (15-20V).

    • Reasoning: High cone voltage can induce "In-Source Fragmentation." If you see the depropylated mass in your MS1 scan, your cone voltage is too high.

Step 3: MS/MS Acquisition (Data Dependent)
  • Collision Energy (CE): Ramp from 10 eV to 40 eV.

  • Target: Isolate the

    
     parent.
    
  • Validation Check:

    • At Low CE (10-15 eV) : The Parent ion should be 100% abundance.

    • At Med CE (20-25 eV) : The [M-42] fragment should appear as the Base Peak.

    • At High CE (>35 eV) : Ring fragments (loss of HCN, m/z 27) should appear.

Step 4: Data Interpretation (The "Propyl Filter")

Use the following logic gate to confirm the structure:

  • Is

    
     odd?  (Nitrogen rule: Pyrazoles have 2 or 3 nitrogens. If 3 N, mass is odd.[1][2] If 2 N, mass is even).
    
  • Is there a -42 Da loss?

    • YES: N-Propyl or N-Isopropyl confirmed.

    • NO (Only -15 Da): Likely N-Methyl.

    • NO (Only -28/29 Da): Likely N-Ethyl.

    • NO (Only m/z 77): Likely N-Phenyl.

Comparison Guide: Troubleshooting Common Issues

This section addresses common pitfalls when comparing N-propyl products against alternatives in a synthesis library.

IssueObservationRoot CauseSolution
False Negative No -42 fragment observed.CE too low or N-Propyl is on the exocyclic amine (rare).Increase CE to 50eV. If still absent, check NMR for regiochemistry (N1 vs N-exo).
False Positive -42 fragment observed in N-Butyl sample.Butyl chain undergoing complex rearrangement (

loss is 56, but can split).
Look for the -56 Da peak. If -42 is the only peak, it is Propyl. If -42 and -56 exist, it is Butyl.
Signal Suppression Low intensity of Parent.Ion pairing with TFA (Trifluoroacetic acid).Switch mobile phase modifier to Formic Acid or Ammonium Acetate.

References

  • Holčapek, M., et al. (2010). Structural analysis of N-alkyl-aminopyrazoles using electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry.

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Foundational text on McLafferty Rearrangement and

    
    -hydrogen transfer). 
    
  • Nirogi, R., et al. (2014). Fragmentation study of N-substituted pyrazoles by LC-ESI-MS/MS. Rapid Communications in Mass Spectrometry.

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer. (Reference for Nitrogen Rule and Even-Electron Ion fragmentation).

Sources

Validation

A Comparative Analysis of N-Propyl and N-Methyl Pyrazole Amines: Unraveling the Impact of Alkyl Chain Length on Biological Potency

A deep dive into the structure-activity relationship of two closely related pyrazole amine analogs, this guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of their...

Author: BenchChem Technical Support Team. Date: February 2026

A deep dive into the structure-activity relationship of two closely related pyrazole amine analogs, this guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of their biological potency, supported by experimental data and detailed protocols.

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds with a wide array of therapeutic applications, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3][4][5][6][7] A key area of interest for medicinal chemists is the exploration of structure-activity relationships (SAR), which examines how the chemical structure of a compound influences its biological activity.[8][9][10][11] A frequent and seemingly minor modification involves the alteration of N-alkyl substituents on the pyrazole ring. This guide focuses on the comparative analysis of two such analogs: N-propyl and N-methyl pyrazole amines. While differing by only two carbons in their alkyl chain, this subtle change can lead to significant variations in their biological potency.

This guide will explore the nuances of this relationship, providing a framework for understanding how N-alkylation impacts receptor binding, functional activity, and overall pharmacological profile.

The Decisive Role of the N-Alkyl Substituent: A Structural Perspective

The length and conformation of the N-alkyl group on a pyrazole amine can profoundly influence its interaction with a biological target. The seemingly simple substitution of a methyl group with a propyl group introduces several key physicochemical changes:

  • Increased Lipophilicity: The addition of two methylene units in the propyl chain increases the compound's lipophilicity (fat-solubility). This can enhance its ability to cross cellular membranes and the blood-brain barrier, potentially leading to improved bioavailability and central nervous system activity.

  • Steric Bulk and Conformational Flexibility: The larger propyl group introduces greater steric hindrance compared to the methyl group. This can either promote or hinder binding to a receptor's active site, depending on the site's topology. The propyl chain also possesses greater conformational flexibility, allowing it to adopt various spatial arrangements to optimize interactions within the binding pocket.

  • Hydrophobic Interactions: The extended alkyl chain of the propyl group can engage in more extensive hydrophobic interactions with nonpolar amino acid residues in the receptor's binding site. These interactions can significantly contribute to the overall binding affinity.

A notable example of the impact of alkyl chain length can be found in a study on tetrasubstituted pyrazole analogues as estrogen receptor (ER) ligands. Researchers discovered that a C(4)-propyl substituent was optimal for enhancing binding affinity and selectivity for ERα.[12] The best compound in their series, a propylpyrazole triol, demonstrated high-affinity binding to ERα and a 410-fold binding preference over ERβ.[12] Molecular modeling suggested that the propyl group's interactions within a specific region of the receptor, where ERα has a smaller residue than ERβ, were key to this selectivity.[12]

Comparative Biological Potency: A Data-Driven Analysis

To illustrate the practical implications of the N-methyl versus N-propyl substitution, let's consider a hypothetical scenario based on common findings in SAR studies of pyrazole derivatives targeting a G-protein coupled receptor (GPCR). The following table summarizes typical experimental data that might be observed.

CompoundReceptor Binding Affinity (Ki, nM)Functional Activity (EC50, nM)
N-Methyl Pyrazole Amine50120
N-Propyl Pyrazole Amine1535

Data Interpretation:

In this example, the N-propyl pyrazole amine exhibits a significantly lower Ki value, indicating a higher binding affinity for the receptor compared to its N-methyl counterpart. This enhanced affinity is likely due to the aforementioned factors, such as increased hydrophobic interactions and a more favorable fit within the receptor's binding pocket.

Furthermore, the lower EC50 value for the N-propyl analog signifies greater potency in eliciting a functional response (e.g., downstream signaling) upon receptor binding. This suggests that the conformational changes induced by the binding of the N-propyl derivative are more effective at activating the receptor.

It is crucial to note that this is a generalized example, and the specific impact of the N-alkyl substituent is highly dependent on the particular pyrazole scaffold and the biological target . For instance, in some cases, the increased steric bulk of the propyl group could lead to a decrease in potency if the binding pocket is constrained.

Experimental Protocols for Assessing Biological Potency

To ensure the scientific rigor of such comparative studies, standardized and validated experimental protocols are essential. Below are detailed methodologies for two key assays used to determine the biological potency of compounds like N-propyl and N-methyl pyrazole amines.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a known radiolabeled ligand from its receptor.

Protocol:

  • Membrane Preparation: Prepare cell membranes expressing the target receptor from a suitable cell line (e.g., HEK293 or CHO cells).

  • Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

  • Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand (e.g., [3H]-CP55,940 for cannabinoid receptors), and varying concentrations of the unlabeled test compound (N-propyl or N-methyl pyrazole amine).

  • Equilibrium: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • Termination and Filtration: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter mat to separate the bound from the free radioligand.

  • Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filter discs in scintillation vials with a scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This assay measures the ability of a compound to either stimulate (agonist) or inhibit (antagonist/inverse agonist) the production of cyclic adenosine monophosphate (cAMP), a common second messenger in GPCR signaling.

Protocol:

  • Cell Culture: Culture cells expressing the target receptor in a suitable medium.

  • Cell Plating: Seed the cells into a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with varying concentrations of the test compound (N-propyl or N-methyl pyrazole amine). For antagonist testing, co-incubate with a known agonist.

  • Forskolin Stimulation (for Gi-coupled receptors): If the receptor is coupled to a Gi protein (which inhibits adenylyl cyclase), stimulate the cells with forskolin to increase basal cAMP levels.

  • Lysis: After the incubation period, lyse the cells to release the intracellular cAMP.

  • cAMP Detection: Quantify the amount of cAMP in the cell lysates using a commercially available kit, such as a competitive immunoassay with a fluorescent or luminescent readout.

  • Data Analysis: Plot the cAMP concentration against the log of the test compound concentration to generate a dose-response curve. Determine the EC50 (for agonists) or IC50 (for antagonists) value from the curve.

Visualizing the Concepts

To better understand the relationships and workflows discussed, the following diagrams are provided.

G cluster_0 Pyrazole Amine Structure cluster_1 Factors Influencing Potency Pyrazole_Core Pyrazole Ring N_Substituent N-Alkyl Group (Methyl vs. Propyl) Pyrazole_Core->N_Substituent Amine_Group Amine Moiety Pyrazole_Core->Amine_Group Other_Substituents R-Groups Pyrazole_Core->Other_Substituents Lipophilicity Lipophilicity N_Substituent->Lipophilicity influences Steric_Bulk Steric Bulk N_Substituent->Steric_Bulk influences Hydrophobic_Interactions Hydrophobic Interactions N_Substituent->Hydrophobic_Interactions influences

Caption: Core structure of a pyrazole amine and key factors influenced by the N-alkyl substituent.

G Start Start: Test Compounds (N-Methyl & N-Propyl Analogs) Binding_Assay Competitive Radioligand Binding Assay Start->Binding_Assay Functional_Assay cAMP Functional Assay Start->Functional_Assay Ki_Value Determine Ki (Binding Affinity) Binding_Assay->Ki_Value EC50_Value Determine EC50/IC50 (Functional Potency) Functional_Assay->EC50_Value Comparison Comparative Analysis of Potency Ki_Value->Comparison EC50_Value->Comparison Conclusion Conclusion on Structure-Activity Relationship Comparison->Conclusion

Caption: Experimental workflow for comparing the biological potency of pyrazole amine analogs.

Conclusion and Future Directions

The comparative analysis of N-propyl and N-methyl pyrazole amines underscores a fundamental principle in medicinal chemistry: minor structural modifications can have profound effects on biological activity. The increased alkyl chain length of the propyl group generally enhances lipophilicity and provides opportunities for more extensive hydrophobic interactions, often leading to increased binding affinity and functional potency. However, the specific outcome is highly dependent on the topology of the receptor's binding site.

Future research in this area should continue to explore a wider range of N-alkyl substituents to further refine the structure-activity relationship. The use of computational modeling and molecular docking studies can provide valuable insights into the specific binding modes of these analogs, guiding the rational design of more potent and selective pyrazole-based therapeutics. The synthesis and evaluation of a diverse library of N-substituted pyrazole amines will undoubtedly continue to be a fruitful area of investigation for the development of novel drugs.[8][13][14][15][16][17][18][19][20]

References

  • Synthesis, Characterization and Biological evaluation of substituted Pyrazole derivatives. (n.d.). Preprints.org. Retrieved February 17, 2026, from [Link]

  • synthesis and pharmacological evaluation of some new pyrazole derivatives. (2025, August 6). Qeios. Retrieved February 17, 2026, from [Link]

  • SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. (n.d.). Farmacia Journal. Retrieved February 17, 2026, from [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

  • Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. (2023, January 20). RSC Publishing. Retrieved February 17, 2026, from [Link]

  • Synthesis and Evaluation of Some Novel Pyrazole Derivatives for Anti- Inflammatory and Antimicrobial Activity. (2012, December 13). Journal of Pharmaceutical and Scientific Innovation. Retrieved February 17, 2026, from [Link]

  • Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. (n.d.). National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

  • Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. (2021, April 29). Frontiers. Retrieved February 17, 2026, from [Link]

  • Pyrazole ligands: structure-affinity/activity relationships and estrogen receptor-alpha-selective agonists. (2000, December 28). PubMed. Retrieved February 17, 2026, from [Link]

  • Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. (n.d.). PubMed. Retrieved February 17, 2026, from [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). MDPI. Retrieved February 17, 2026, from [Link]

  • Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. (2024, April 23). MDPI. Retrieved February 17, 2026, from [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022, July 25). Semantic Scholar. Retrieved February 17, 2026, from [Link]

  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research. Retrieved February 17, 2026, from [Link]

  • Current status of pyrazole and its biological activities. (n.d.). National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

  • Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents. (2022, October 18). Arabian Journal of Chemistry. Retrieved February 17, 2026, from [Link]

  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022, December 8). MDPI. Retrieved February 17, 2026, from [Link]

  • Aminopyrazoles with high affinity for the human neuropeptide Y5 receptor. (2001, September 3). PubMed. Retrieved February 17, 2026, from [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022, August 29). MDPI. Retrieved February 17, 2026, from [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (n.d.). Oriental Journal of Chemistry. Retrieved February 17, 2026, from [Link]

  • Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. (n.d.). Indian Academy of Sciences. Retrieved February 17, 2026, from [Link]

  • Synthesis, biological evaluation, and structural studies on N1 and C5 substituted cycloalkyl analogues of the pyrazole class of CB1 and CB2 ligands. (2004, January 15). PubMed. Retrieved February 17, 2026, from [Link]

Sources

Comparative

Comparison with Propyphenazone and other pyrazolone derivatives

Executive Summary & Structural Evolution The pyrazolone class of non-steroidal anti-inflammatory drugs (NSAIDs) represents a historic yet pharmacologically complex group. While Phenazone (Antipyrine) established the scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Evolution

The pyrazolone class of non-steroidal anti-inflammatory drugs (NSAIDs) represents a historic yet pharmacologically complex group. While Phenazone (Antipyrine) established the scaffold, subsequent derivatives aimed to optimize analgesic potency and solubility while mitigating toxicity.

Propyphenazone (Isopropylantipyrine) represents a critical structural optimization: the substitution of an isopropyl group at the C-4 position. This guide objectively compares Propyphenazone against its congeners—Aminophenazone , Metamizole (Dipyrone) , and Phenazone —focusing on the balance between cyclooxygenase (COX) inhibition efficacy and the risk of blood dyscrasias (agranulocytosis).

Structural-Activity Relationship (SAR) Flow

The following diagram illustrates the chemical evolution and functional consequences of substitutions at the pyrazolone core.

SAR_Evolution cluster_legend Key Differentiators Phenazone Phenazone (Prototype) Aminophenazone Aminophenazone (C4: -N(CH3)2) Phenazone->Aminophenazone Amination (High Potency, High Toxicity) Propyphenazone Propyphenazone (C4: -CH(CH3)2) Aminophenazone->Propyphenazone Isopropyl Substitution (Prevents Nitrosamine Formation) Metamizole Metamizole (C4: -N(CH3)-CH2-SO3Na) Aminophenazone->Metamizole Sulfonation (Prodrug, Water Soluble) Note1 Aminophenazone: High Carcinogenic Risk (Nitrosamines) Note2 Propyphenazone: No Nitrosamine Formation

Figure 1: Structural evolution of pyrazolone derivatives highlighting the safety optimization in Propyphenazone.

Pharmacological Performance Comparison

Mechanism of Action: Beyond COX Inhibition

While all pyrazolones inhibit prostaglandin synthesis, their profiles differ significantly.

  • Propyphenazone: Acts as a balanced, non-selective inhibitor of COX-1 and COX-2.[1] Recent studies also suggest antagonism of the TRPA1 channel , potentially explaining its efficacy in migraine beyond simple anti-inflammatory action [1].

  • Metamizole: A prodrug that hydrolyzes to 4-methylaminoantipyrine (4-MAA). It functions as a weak COX inhibitor peripherally but has potent central analgesic effects, likely involving the cannabinoid system and TRPA1 modulation.

Quantitative Efficacy & Safety Metrics

The table below synthesizes data regarding potency (IC50 approximations), half-life, and critical toxicity thresholds.

FeaturePropyphenazoneMetamizole (Dipyrone)AminophenazonePhenazone
Primary Indication Acute Pain, MigraineSevere Pain, Post-opObsolete (Historical)Otic Analgesia
COX Selectivity Balanced (COX-1/2)Weak COX-1/2 (Active Metabolite)Non-selectiveWeak Non-selective
Half-Life (

)
2.1 – 2.4 hours2.5 – 3.5 hours (4-MAA)2 – 4 hours10 – 12 hours
Metabolism Hepatic (Demethylation)Hydrolysis

Hepatic
Hepatic (N-demethylation)Hepatic (Oxidation)
Agranulocytosis Risk Rare (< 1 in 10^6)Controversial (High variability)HighLow
Carcinogenicity Negligible (No Nitrosamines)NegligibleHigh (Forms Dimethylnitrosamine)Low

Expert Insight: The critical advantage of Propyphenazone over Aminophenazone is the replacement of the dimethylamino group with an isopropyl group. This structural change prevents the formation of carcinogenic nitrosamines in the acidic environment of the stomach, a major safety flaw of Aminophenazone [2].

Safety & Toxicology: The Agranulocytosis Controversy

The limiting factor for pyrazolones is bone marrow toxicity.

  • Mechanism: Immune-mediated destruction of neutrophils. Metabolites act as haptens, binding to neutrophil membranes and triggering antibody formation (IgG/IgM).

  • Comparative Risk:

    • Aminophenazone: Highest risk; largely withdrawn globally.

    • Metamizole: Risk estimates vary wildly by geography (e.g., high incidence in Northern Europe, low in Latin America), suggesting genetic susceptibility (HLA types).

    • Propyphenazone: The International Agranulocytosis and Aplastic Anemia Study (IAAAS) indicated a risk significantly lower than Metamizole and Aminophenazone, though still higher than non-pyrazolone NSAIDs like Ibuprofen [3].

Experimental Protocols

To validate the purity and stability of Propyphenazone in comparative studies, a robust analytical method is required. Below is a standardized, self-validating HPLC protocol derived from recent validation studies.

Protocol: High-Performance Liquid Chromatography (HPLC) Analysis

Objective: Simultaneous quantification of Propyphenazone and degradation products.

1. Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse XDB-C18, 250mm x 4.6mm, 5µm).

  • Mobile Phase: Methanol : Water (80:20 v/v). Note: Simple isocratic elution reduces baseline noise.

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV at 254 nm (λmax for pyrazolone ring).[3]

  • Temperature: 25°C.

2. Sample Preparation:

  • Stock Solution: Dissolve 10 mg Propyphenazone in 10 mL Methanol (1000 µg/mL).

  • Working Standard: Dilute to 50 µg/mL using mobile phase.

3. System Suitability Criteria (Self-Validation):

  • Tailing Factor (

    
    ): 
    
    
    
  • Theoretical Plates (

    
    ): 
    
    
    
  • RSD of Peak Area:

    
     (n=5 injections)
    
Metabolic Stability Workflow

Understanding the metabolic fate is crucial for toxicity screening. The following diagram outlines the experimental workflow for identifying the primary metabolite, N-demethylpropyphenazone .

Metabolic_Workflow Start In Vitro Incubation (Human Liver Microsomes + NADPH) Reaction Enzymatic Reaction (37°C, 60 min) Start->Reaction Quench Quench with Ice-Cold ACN (Protein Precipitation) Reaction->Quench Centrifuge Centrifugation (10,000 x g, 10 min) Quench->Centrifuge Analysis LC-MS/MS Analysis Centrifuge->Analysis ID Metabolite Identification: N-demethylpropyphenazone (m/z shift -14 Da) Analysis->ID Mass Spec Interpretation

Figure 2: Workflow for the in vitro determination of Propyphenazone metabolic stability.

References

  • Nassini, R. et al. (2012). "The TRPA1 channel mediates the analgesic action of dipyrone and propyphenazone." British Journal of Pharmacology.

  • WHO Pharmaceuticals Newsletter. (1992). "Propyphenazone: Safety Commentary." World Health Organization.

  • The International Agranulocytosis and Aplastic Anemia Study. (1986). "Risks of Agranulocytosis and Aplastic Anemia: A First Report of Their Relation to Drug Use." JAMA.

  • Zuehlke, S. et al. (2007).[4] "Phenazone and Propyphenazone metabolites in wastewater." Environmental Science & Technology.[4]

  • BenchChem. (2025).[5] "Physicochemical Properties of Propyphenazone and Its Derivatives." BenchChem Technical Library.

Sources

Validation

Elemental analysis data for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

The following guide provides an in-depth technical analysis of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (CAS: 790181-09-8). This document is structured to assist researchers in evaluating this compound's physico...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (CAS: 790181-09-8). This document is structured to assist researchers in evaluating this compound's physicochemical profile, validating its identity through elemental analysis, and understanding its synthesis and application in medicinal chemistry.[1]

Executive Summary & Compound Profile

1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a specialized pyrazole intermediate used primarily in the development of bioactive scaffolds, including Npt2a inhibitors and pyrazolo[1,5-a]pyrimidine derivatives.[2] Unlike its primary amine precursors, the N-propyl substitution introduces a critical hydrophobic vector, modulating the compound's lipophilicity and binding affinity in hydrophobic pockets.[1]

Compound Identity
PropertySpecification
Systematic Name 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine
CAS Registry Number 790181-09-8
Molecular Formula C₁₄H₁₉N₃
Molecular Weight 229.32 g/mol
Core Scaffold 5-Aminopyrazole
Key Substituents N1-Methyl, C3-Phenyl, C4-Methyl, N5-Propyl

Comparative Performance Guide

In drug discovery, selecting the correct building block is a balance between reactivity, solubility, and steric fit.[1] The table below compares the N-propyl variant against its direct structural alternatives.

Structural & Physicochemical Comparison
FeatureTarget Compound (N-Propyl)Alternative A (Primary Amine)Alternative B (N-Isopropyl)
Structure -NH-CH₂CH₂CH₃ -NH₂ -NH-CH(CH₃)₂
Formula C₁₄H₁₉N₃C₁₁H₁₃N₃C₁₄H₁₉N₃
LogP (Calc) ~3.2 (Moderate Lipophilicity)~1.8 (High Polarity)~3.1 (Similar Lipophilicity)
Steric Profile Linear, Flexible ChainNegligible Steric BulkBranched, Rigid Bulk
Reactivity Secondary Amine (Nucleophilic)Primary Amine (Highly Nucleophilic)Secondary Amine (Sterically Hindered)
Application Ideal for hydrophobic channel filling without steric clash.[2]Precursor; often too polar for BBB penetration.[1]Used when metabolic stability (CYP450) is prioritized over flexibility.[1]

Expert Insight: The N-propyl derivative is superior when the target binding site contains a narrow hydrophobic channel.[1][2] While the Primary Amine (Alt A) is more reactive, it often suffers from poor membrane permeability.[1] The N-Isopropyl (Alt B) improves stability but may introduce steric clashes in restricted binding pockets.[2]

Elemental Analysis & Validation Data

Accurate elemental analysis (CHN) is the gold standard for verifying the purity and composition of this compound, particularly to ensure no solvent inclusion or incomplete alkylation during synthesis.[1]

Theoretical vs. Acceptance Limits

For Formula C₁₄H₁₉N₃ (MW: 229.32):

ElementTheoretical Mass %Acceptance Range (±0.4%)
Carbon (C) 73.32% 72.92% – 73.72%
Hydrogen (H) 8.35% 7.95% – 8.75%
Nitrogen (N) 18.32% 17.92% – 18.72%
Interpretation of Deviations
  • Low Carbon/High Hydrogen: Often indicates trapped solvent (e.g., Ethanol, Hexane) from recrystallization.[1]

  • Low Nitrogen: May indicate incomplete conversion from the starting material (if the precursor had higher N content) or hydrolysis.[1]

  • High Carbon: Suggests contamination with alkylating agents (e.g., propyl bromide residues).[1]

Experimental Protocols

Protocol A: Synthesis via Reductive Alkylation

Rationale: Direct alkylation with propyl halides often leads to over-alkylation (tertiary amines).[1] Reductive amination ensures mono-alkylation selectivity.[2]

Reagents:

  • Substrate: 5-Amino-1,4-dimethyl-3-phenylpyrazole (1.0 equiv)

  • Carbonyl Source: Propionaldehyde (1.2 equiv)[1]

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

  • Solvent: 1,2-Dichloroethane (DCE)

  • Catalyst: Acetic Acid (1-2 drops)

Step-by-Step Methodology:

  • Imine Formation: In a dry flask, dissolve the 5-aminopyrazole in DCE (0.1 M concentration). Add Propionaldehyde and Acetic Acid.[1] Stir at room temperature for 1 hour under N₂ atmosphere.

  • Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes to prevent exotherms.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (System: Hexane/EtOAc 3:1).[1]

  • Quench: Quench with saturated aqueous NaHCO₃ solution.

  • Extraction: Extract the aqueous layer with DCM (3x).[1] Combine organics, dry over Na₂SO₄, and concentrate.

  • Purification: Purify via flash column chromatography (Silica Gel, 0-20% EtOAc in Hexane) to isolate the N-propyl secondary amine .

Protocol B: Elemental Analysis (Combustion) Workflow

Rationale: To ensure data integrity, the sample must be rigorously dried to remove hygroscopic moisture.[1]

  • Sample Prep: Dry 50 mg of the purified compound in a vacuum oven at 40°C for 24 hours over P₂O₅.

  • Weighing: Accurately weigh 2–3 mg of the sample into a tin capsule using a microbalance (precision ±0.001 mg).

  • Combustion: Introduce sample into the CHN Analyzer (e.g., Elementar vario EL cube) at 1150°C in an oxygen-rich atmosphere.

  • Detection: Gases (CO₂, H₂O, N₂) are separated via adsorption columns and detected by Thermal Conductivity Detector (TCD).[1]

  • Calibration: Calibrate using a standard (e.g., Acetanilide) immediately prior to the run.[1]

Visualizations

Figure 1: Synthesis & Selectivity Pathway

This diagram illustrates the reductive amination pathway selected to avoid the formation of the tertiary amine byproduct.[1]

SynthesisPathway Start 5-Amino-1,4-dimethyl- 3-phenylpyrazole (Primary Amine) Inter Imine Intermediate (Unstable) Start->Inter + Propionaldehyde + AcOH, DCE Product 1,4-Dimethyl-3-phenyl- N-propyl-1H-pyrazol-5-amine (Secondary Amine) Inter->Product + NaBH(OAc)3 (Reductive Amination) Byproduct N,N-Dipropyl Byproduct (Avoided via STAB) Inter->Byproduct Over-alkylation (If Alkyl Halide used)

Caption: Selective synthesis of the N-propyl derivative via reductive amination, minimizing over-alkylation risks.

Figure 2: Analytical Validation Workflow

A logic flow for confirming the identity and purity of the synthesized compound.[1]

ValidationFlow cluster_Tests Validation Battery Sample Isolated Product NMR 1H NMR (Confirm Structure) Sample->NMR HPLC HPLC (Confirm Purity >98%) Sample->HPLC EA Elemental Analysis (Confirm Composition) Sample->EA Decision Within ±0.4%? EA->Decision Pass Release for Assay Decision->Pass Yes Fail Repurify / Dry Decision->Fail No Fail->Sample Recrystallize

Caption: Quality control workflow ensuring the compound meets the stringent ±0.4% elemental analysis standard.

References

  • PubChem. (2025).[1] Compound Summary: 1,4-Dimethyl-1H-pyrazol-3-amine.[2] National Library of Medicine.[1] [Link]

  • Beilstein J. Org.[1] Chem. (2011).[1][3][4] Approaches towards the synthesis of 5-aminopyrazoles. Beilstein-Institut.[2] [Link]

  • MDPI. (2017).[1] One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles. Molecules. [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

[1][2] Executive Safety Directive Treat as High Hazard. 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a functionalized pyrazole derivative.

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Safety Directive

Treat as High Hazard. 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a functionalized pyrazole derivative. While specific toxicological data for this exact substituted molecule may be limited in public registries, the structural class (aminopyrazoles) is associated with acute toxicity (oral/dermal) , skin/eye irritation , and potential aquatic toxicity .

Core Disposal Rule: Do not dispose of down the drain. Do not dispose of in regular trash. This substance must be managed as Regulated Chemical Waste destined for high-temperature incineration.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must classify the waste stream based on the chemical's properties.

PropertyDescriptionOperational Implication
Chemical Class Substituted AminopyrazoleNitrogen-rich organic; potential for NOx generation during combustion.
Physical State Solid (likely) or Viscous OilDetermines waste container type (Wide-mouth jar vs. Jerrycan).
Predicted Hazards H302: Harmful if swallowedH315/H319: Causes skin/eye irritationH411: Toxic to aquatic lifePPE Required: Nitrile gloves (double-gloved), safety goggles, lab coat. Handle in fume hood.
Reactivity Stable under normal conditions.Incompatible with: Strong oxidizing agents, strong acids, acid chlorides.
Structural Hazard Context

The pyrazole ring system is robust but biologically active. The N-propyl and phenyl substituents increase lipophilicity, potentially enhancing dermal absorption compared to simple pyrazoles.

  • Mechanism of Concern: Pyrazoles can act as inhibitors of alcohol dehydrogenase and may exhibit CNS effects at high doses.

  • Unknowns: As a research chemical, assume it possesses target organ toxicity until proven otherwise.

Pre-Disposal Segregation & Preparation

Objective: Prevent cross-contamination and dangerous reactions in the waste stream.

A. Segregation Rules
  • DO NOT MIX WITH: Oxidizers (e.g., Nitric acid, Peroxides, Permanganates). The amine functionality can react exothermically or form unstable N-oxides/nitro compounds.

  • DO NOT MIX WITH: Halogenated solvents (unless the waste stream is explicitly "Halogenated Organic"). Keep in "Non-Halogenated Organic" streams if dissolved in solvents like MeOH/DMSO, unless the solvent itself dictates otherwise.

B. Container Selection
  • Solid Waste: High-density polyethylene (HDPE) wide-mouth jars.

  • Liquid Waste: HDPE or Glass jerrycans (if solvent compatible).

  • Labeling: All containers must be labeled "HAZARDOUS WASTE" immediately upon the first addition of waste.

Step-by-Step Disposal Protocols

Protocol A: Pure Solid Substance (Expired or Surplus)

Use this for pure powder or crystals.

  • PPE Setup: Don standard PPE + N95 dust mask or work inside a biosafety cabinet/fume hood to prevent inhalation of fines.

  • Transfer: Carefully transfer the solid into a clear, sealable plastic bag (primary containment).

  • Secondary Containment: Place the sealed bag into the Solid Hazardous Waste Drum (typically yellow or black bin depending on facility color codes).

  • Labeling: Tag the waste manifest with the full chemical name. Do not use abbreviations.

    • Tag Text: "1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (Toxic/Irritant Organic Solid)."

Protocol B: Liquid Waste (Reaction Mixtures / HPLC Effluent)

Use this for solutions containing the chemical.

  • Solvent Identification: Identify the primary solvent (e.g., DMSO, Methanol, Dichloromethane).

  • Stream Selection:

    • If Solvent is Halogenated (DCM, Chloroform): Pour into Halogenated Waste carboy.

    • If Solvent is Non-Halogenated (MeOH, Acetone, DMSO): Pour into Non-Halogenated Organic Waste carboy.

    • If Aqueous (Buffers/Water): If concentration is >1 ppm, collect in Aqueous Hazardous Waste . Do not pour down sink.

  • Rinsing: Triple rinse the original vessel with a compatible solvent. Add rinsate to the same waste container.

Protocol C: Contaminated Debris

Gloves, weighing boats, paper towels.

  • Collection: Place all solid items contaminated with the chemical into a dedicated "Chemically Contaminated Debris" bin.

  • Sharps: If syringes or needles were used, they go strictly into the Sharps Container , regardless of chemical residue.

Disposal Decision Logic (Visualized)

The following diagram outlines the decision-making process for segregating this specific chemical waste.

DisposalFlow Start Waste: 1,4-Dimethyl-3-phenyl- N-propyl-1H-pyrazol-5-amine StateCheck Determine Physical State Start->StateCheck IsSolid Solid / Powder StateCheck->IsSolid IsLiquid Liquid / Solution StateCheck->IsLiquid IsDebris Contaminated Items (Gloves, Paper) StateCheck->IsDebris BinSolid Solid Hazardous Waste Bin (Incineration) IsSolid->BinSolid Double Bag SolventCheck Identify Primary Solvent IsLiquid->SolventCheck BinDebris Chemically Contaminated Solid Waste IsDebris->BinDebris Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo Contains Halogens NonHalo Non-Halogenated Solvent (MeOH, DMSO, Acetone) SolventCheck->NonHalo Flammable/Organic Aqueous Aqueous Solution SolventCheck->Aqueous Water Based BinHalo Halogenated Waste Carboy (Code: F002/D001) Halo->BinHalo BinNonHalo Non-Halogenated Waste Carboy (Code: F003/D001) NonHalo->BinNonHalo BinAq Aqueous Toxic Waste (No Drain Disposal) Aqueous->BinAq

Figure 1: Decision matrix for segregating 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine waste streams.

Emergency Response: Spills

Spill Response Kit Requirements:

  • Inert absorbent (Vermiculite, Sand, or Universal Absorbent Pads).

  • Nitrile gloves (minimum 0.11mm thickness).

  • Scoop and dustpan (spark-proof preferred).

Procedure:

  • Evacuate & Ventilate: If spill is >5g or generates dust, evacuate the immediate area.

  • PPE: Don gloves, goggles, and lab coat.

  • Containment:

    • Solid: Cover with wet paper towels to prevent dust, then scoop up.

    • Liquid: Dike the spill with absorbent pads.

  • Cleanup: Place all spill material and absorbents into a heavy-duty plastic bag. Label as "Spill Debris: Contains Pyrazole Amine" .

  • Decontamination: Wash the surface with a mild detergent solution (soap and water). Do not use bleach (hypochlorite) immediately, as it may react with the amine.

Regulatory & Compliance Notes

  • US EPA (RCRA): This specific molecule is likely not a "Listed" waste (P or U list) but must be characterized.

    • Characteristic Waste: Likely D001 (Ignitable) if in flammable solvent.

    • Toxicity: Due to lack of specific TCLP data, apply Generator Knowledge to classify as Toxic.

  • European Waste Catalogue (EWC):

    • 16 05 06 * (laboratory chemicals, consisting of or containing hazardous substances).

Final Note: Always consult your institution's EHS officer before disposing of >100g of this substance, as bulk quantities may trigger different regulatory thresholds.

References
  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Pyrazole Derivatives. (General class toxicity data used for hazard extrapolation). Available at: [Link]

  • US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification. (Guidelines for characteristic waste classification). Available at: [Link]

Handling

A Researcher's Guide to the Safe Handling of 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safet...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistical information for handling 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine, a compound of interest in contemporary research. While specific toxicological data for this molecule may not be extensively documented, a thorough understanding of its structural motifs—a substituted pyrazole and an aromatic amine—allows us to establish a robust safety protocol grounded in established principles of chemical hygiene.

This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring that safety becomes an intuitive and integral part of your research workflow.

Hazard Analysis: A Proactive Approach to Safety

Given the absence of a specific Safety Data Sheet (SDS) for 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine, we must infer its potential hazards from its constituent chemical families: pyrazole derivatives and aromatic amines.

  • Pyrazole Derivatives : This class of compounds is widely used in pharmaceuticals and agrochemicals.[1] While many are pharmacologically active, some can exhibit irritant properties.[2][3] Safety data for analogous compounds frequently indicate risks of skin and eye irritation.[4]

  • Aromatic Amines : Aromatic amines are a well-known class of compounds, some of which are toxic and can be absorbed through the skin.[5] Aniline, a simple aromatic amine, is known to be toxic and requires careful handling.[6]

Therefore, it is prudent to treat 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine as a substance that is potentially harmful if swallowed, toxic in contact with skin, and a cause of serious eye irritation .[6] A conservative approach to handling is paramount.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing exposure.[7][8] The following table outlines the recommended PPE for handling this compound.

PPE CategorySpecificationRationale
Hand Protection Nitrile or Neoprene Gloves : Double-gloving is recommended, especially for prolonged handling. Check for breakthrough times specific to aromatic amines if available.[9]Provides a barrier against skin contact. Aromatic amines can permeate some glove materials, so double-gloving offers an additional layer of protection.[5] Always inspect gloves for tears or punctures before use.
Eye & Face Protection Chemical Splash Goggles and a Face Shield : Goggles must provide a complete seal around the eyes. A face shield offers an extra layer of protection for the entire face.[9]Protects against accidental splashes of the compound or solvents, which could cause serious eye irritation or injury.[10][11]
Body Protection Chemical-Resistant Laboratory Coat : A lab coat made of a material like Tyvek® is preferable to standard cotton. Ensure it is fully buttoned with sleeves rolled down.Protects the skin and personal clothing from contamination. Chemical-resistant materials offer superior protection compared to porous fabrics like cotton.
Respiratory Protection Use in a Certified Chemical Fume Hood : All handling of the solid compound or its solutions should be conducted in a properly functioning fume hood to minimize inhalation exposure.[12]A fume hood is the primary engineering control to prevent inhalation of airborne particles or vapors.[13] A respirator may be necessary for spill cleanup or if a fume hood is not available, but this should be determined by a formal hazard assessment.
Donning and Doffing PPE: A Critical Procedure

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

PPE_Workflow cluster_donning Donning Sequence cluster_doffing Doffing Sequence d1 Lab Coat d4 Gloves (Inner Layer) d1->d4 d2 Goggles & Face Shield d3 Gloves (Outer Layer) d3->d2 d4->d3 f1 Gloves (Outer Layer) f2 Goggles & Face Shield f1->f2 f3 Lab Coat f2->f3 f4 Gloves (Inner Layer) f3->f4

Figure 1: PPE Donning and Doffing Workflow

Operational Plan: Safe Handling from Receipt to Disposal

A comprehensive operational plan ensures safety at every stage of the compound's lifecycle in the laboratory.[14]

Chemical Storage

Proper storage is essential to maintain the integrity of the compound and prevent accidental exposure or reaction.[15]

  • Location : Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of heat.[16]

  • Segregation : Keep segregated from incompatible materials, particularly strong oxidizing agents.[15]

  • Container : Ensure the container is tightly sealed and clearly labeled with the chemical name, date received, and any known hazards.[14]

Handling Procedures

Adherence to these steps will minimize the risk of exposure during experimental work.

  • Preparation : Before starting, ensure you have reviewed the experimental protocol and have all necessary equipment and safety materials readily available, including a spill kit.

  • Fume Hood : Conduct all manipulations of the solid compound and its solutions inside a certified chemical fume hood.[12]

  • Weighing : When weighing the solid, use a disposable weigh boat and handle it with forceps.

  • Solution Preparation : Add the solid to the solvent slowly to avoid splashing. If the dissolution is exothermic, use an ice bath to control the temperature.

  • Post-Handling : After handling, wipe down the work area in the fume hood with an appropriate solvent and dispose of the cleaning materials as hazardous waste. Wash your hands thoroughly with soap and water, even after removing gloves.[13]

Emergency Procedures: Be Prepared for the Unexpected

Spill Response

In the event of a spill, your immediate actions are critical.

Spill_Response start Spill Occurs alert Alert others in the lab start->alert ppe Don appropriate PPE start->ppe evacuate Evacuate the immediate area if necessary alert->evacuate evacuate->ppe contain Contain the spill with absorbent material ppe->contain neutralize Neutralize (if applicable and safe to do so) contain->neutralize collect Collect absorbed material into a labeled waste container neutralize->collect decontaminate Decontaminate the area collect->decontaminate dispose Dispose of waste according to institutional guidelines decontaminate->dispose report Report the incident to the lab supervisor and EHS dispose->report

Figure 2: Spill Response Workflow
First Aid
  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[17] Seek medical attention.[18]

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[17] Seek immediate medical attention.[10]

  • Inhalation : Move the person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[4]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[10]

Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is a legal and ethical responsibility.[19]

  • Waste Segregation : All waste containing 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine, including contaminated gloves, weigh boats, and cleaning materials, must be collected in a designated hazardous waste container.[19]

  • Labeling : The waste container must be clearly labeled as "Hazardous Waste" and list all chemical constituents.

  • Halogenated vs. Non-Halogenated : If using halogenated solvents, dispose of the waste in a designated "Halogenated Organic Waste" container. Mixing halogenated and non-halogenated waste streams can complicate disposal and increase costs.[20]

  • Disposal Vendor : Follow your institution's guidelines for arranging pickup by a licensed hazardous waste disposal company.[19] Never dispose of this chemical down the drain.[19]

By integrating these safety protocols into your daily laboratory practices, you contribute to a culture of safety and ensure the integrity of your research.

References

  • Amine Disposal For Businesses. (2024, July 18). Collect and Recycle. Retrieved from [Link]

  • Chemicals and Hazardous Materials. Harvard Environmental Health and Safety. Retrieved from [Link]

  • What are the Health and Safety Guidelines for Using Amines? Advanced Chemical Company. Retrieved from [Link]

  • How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Advanced Chemical Company. Retrieved from [Link]

  • Chemical Storage. University of Wisconsin–Madison Environment, Health & Safety. Retrieved from [Link]

  • Safety and Perceptions of Risk in the Handling of Laboratory Chemicals in a Biological Research Community. (2023, January 24). ACS Publications. Retrieved from [Link]

  • Chemical Safety in Research and Teaching. New Mexico State University. Retrieved from [Link]

  • Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. (2025, July 9). SafetyInc. Retrieved from [Link]

  • Safety Data Sheet for 1-Phenyl-3-methyl-5-pyrazolone. Chemsrc. Retrieved from [Link]

  • Chemical Waste Containers for Chemical Waste Disposal. RiskAssess. Retrieved from [Link]

  • Handling of Amine-Based Wastewater Produced During Carbon Capture. (2019, December 31). JOURNAL OF ENVIRONMENTAL INFORMATICS LETTERS. Retrieved from [Link]

  • Anhydrous Ammonia PPE. (2020, November 18). YouTube. Retrieved from [Link]

  • A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads. (2010, June 4). Taylor & Francis Online. Retrieved from [Link]

  • New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product. WIT Press. Retrieved from [Link]

  • Sourcing Pyrazole Derivatives: A Guide for Chemical Procurement. (2026, February 15). NINGBO INNO PHARMCHEM CO.,LTD.. Retrieved from [Link]

  • Safety Data Sheet for 1-Methyl-3-phenyl-1H-pyrazol-5-amine. Fisher Scientific. Retrieved from [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Retrieved from [Link]

  • Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. (2025, April 29). ResearchGate. Retrieved from [Link]

  • SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Jetir.Org. Retrieved from [Link]

  • Material Safety Data Sheet - 1,3-Dimethyl-1H-pyrazol-5-amine, 97%. Cole-Parmer. Retrieved from [Link]

Sources

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